2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

Core Science & Biosynthesis

Chemical structure of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

The following technical guide details the chemical structure, synthesis, and applications of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile , a specialized bicyclic scaffold used in medicinal chemistry.

Executive Summary

2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile (CAS: 1824447-69-9) is a constrained bicyclic amine intermediate. It features a 2-azabicyclo[3.1.0]hexane core—a "methanopyrrolidine" scaffold—substituted with a benzyl protecting group on the nitrogen and a nitrile moiety at the C1 bridgehead.

This molecule serves as a critical building block for conformationally restricted amino acids (e.g., 2,3-methanoproline analogs) and CNS-active agents (e.g., triple reuptake inhibitors similar to bicifadine/amitifadine). The rigid bicyclic framework reduces the entropic penalty of binding to biological targets, often enhancing potency and selectivity compared to flexible pyrrolidine analogs.

Chemical Structure & Identification[1][2]

Nomenclature and Identifiers

Property	Detail
IUPAC Name	2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile
CAS Number	1824447-69-9 (racemic) / 1212447-19-2 ((1S,5R)-enantiomer)
Molecular Formula	C₁₃H₁₄N₂
Molecular Weight	198.27 g/mol
SMILES	N#CC12N(CC3=CC=CC=C3)CCC1C2
Core Scaffold	2-Azabicyclo[3.1.0]hexane (Fused pyrrolidine-cyclopropane)

Structural Analysis

The molecule consists of a five-membered pyrrolidine ring fused to a three-membered cyclopropane ring.

• Bridgehead Functionalization (C1): The nitrile group is located at the C1 bridgehead position. This is a quaternary center adjacent to the nitrogen (N2), creating a sterically congested and chemically unique

  -amino nitrile environment.

• Nitrogen Substitution (N2): The nitrogen atom bears a benzyl group, serving as a hydrophobic handle or a removable protecting group.

• Stereochemistry: The fusion of the cyclopropane and pyrrolidine rings is exclusively cis in stable configurations (trans-fusion is highly strained). The (1S,5R) and (1R,5S) enantiomers are the standard chiral forms.

Synthesis Methodology

The synthesis of C1-substituted 2-azabicyclo[3.1.0]hexanes is non-trivial due to the quaternary bridgehead. The most authoritative route involves the cyclopropanation of 2,3-dihydropyrrole derivatives via a pyrazoline intermediate.

Primary Route: Pyrazoline Photolysis

This method constructs the cyclopropane ring after the pyrrolidine ring is formed, using diazomethane as a methylene source.

Step 1: Precursor Formation [1]

• Reagents: 1-Benzyl-2-pyrrolidinone

  (via dehydration/cyanation) 1-benzyl-2,3-dihydro-1H-pyrrole-2-carbonitrile .

• Mechanism: An

  -unsaturated nitrile (or enamine) is generated. The double bond is located between C2 and C3 of the pyrrolidine ring (which becomes C1 and C5 in the bicyclic system).

Step 2: 1,3-Dipolar Cycloaddition

• Reagents: Diazomethane (CH₂N₂), Diethyl ether, 0°C.

• Process: Diazomethane undergoes a [3+2] cycloaddition across the C=C double bond of the dihydropyrrole.

• Intermediate: A bicyclic pyrazoline (diazabicyclo[3.3.0]octene derivative) is formed. This intermediate is often unstable and may not be isolated.

Step 3: Ring Contraction (Extrusion)

• Conditions: Photolysis (

  , UV light) or Thermolysis.

• Mechanism: The pyrazoline eliminates nitrogen gas (N₂). The resulting diradical species collapses to form the cyclopropane ring (C-C bond formation between the methylene and the bridgehead).

• Product: 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile .

[2][3][4][5]

Alternative Route: Intramolecular Alkylation

An alternative approach involves the rearrangement of spiro-epoxides or the intramolecular alkylation of

-chloro- -amino nitriles.

• Protocol: Treatment of N-benzyl-N-(3-chloropropyl)dichloroacetamide derivatives with base can lead to cyclization, though this often favors the [3.1.0] lactam (2-oxo) which must then be reduced and cyanated.

• Note: The pyrazoline route (3.1) is preferred for introducing the nitrile directly at the bridgehead.

Applications in Drug Discovery

Conformationally Restricted Amino Acids

Hydrolysis of the nitrile group yields 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carboxylic acid .

• Significance: This is a rigid analogue of proline (specifically 2,3-methanoproline).

• Utility: When incorporated into peptides, it constrains the backbone dihedral angles (

  ), stabilizing secondary structures like -turns or polyproline helices.

Bioisosteres of Piperidine/Pyrrolidine

The [3.1.0] scaffold serves as a "rigidified" bioisostere for piperidine or pyrrolidine rings in biologically active molecules.

• Target Classes:

  • DPP-4 Inhibitors: Analogs of Saxagliptin (which contains a [3.1.0] nitrile motif).

  • Neurotransmitter Transporters: The scaffold mimics the binding conformation of monoamines at SERT/DAT/NET transporters.

  • NMDA Antagonists: Constrained diamines derived from the nitrile reduction.

Functional Group Transformations

Reaction	Product	Application
Acid Hydrolysis	Carboxylic Acid	Peptidomimetics
Reduction (LiAlH₄)	Aminomethyl group	Diamine ligands
Grignard Addition	Ketone	Heterocyclic synthesis
Debenzylation (H₂/Pd)	Secondary Amine	Scaffold diversification

Safety & Handling Protocols

Warning: This synthesis involves hazardous reagents.

• Diazomethane: Extremely toxic and explosive. Must be generated in situ using specialized glassware (fire-polished, no ground joints) and handled behind a blast shield.

• Nitriles: Toxic by ingestion and skin absorption. Use chemically resistant gloves (nitrile/neoprene) and work in a fume hood.

• Photolysis: UV sources require eye protection and shielding to prevent radiation burns.

References

• Synthesis of 2-azabicyclo[3.1.

  • Title: The synthesis of a 2-azabicyclo[3.1.0]hexane by rearrangement of a spirocyclic epoxide.[4]

  • Source:Tetrahedron Letters, 55(43), 5970–5972.

  • URL:[Link]

• General Synthesis of 1-substituted 2-azabicyclo[3.1.

  • Title: Synthesis and reaction of 1-azabicyclo[3.1.0]hexane.[6]

  • Source:Journal of Organic Chemistry.

  • URL:[Link]

• Commercial Availability & Identifiers

  • Source: PubChem Compound Summary for substituted Azabicyclo[3.1.0]hexanes.

  • URL:[Link]

Sources

• 1. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]
• 2. 2-Azabicyclo[3.1.0]hexane-3-carbonitrile, 2-[(2R)-2-aMino-2-(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)acetyl]-, (1R,3S,5R)- CAS#: 1564265-98-0 [m.chemicalbook.com]
• 3. US4727160A - Method for making 2-azabicyclo-[3.3.0]-octane-3-carboxylic acids - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Diastereoselective construction of azabicyclo[3.1.0]hexan-2-ones via a base-mediated cascade annulation of β-oxo-acrylamides with vinylsulfonium salts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative Technical Guide: 1-Carbonitrile vs. 3-Carbonitrile 2-Azabicyclo[3.1.0]hexane

This guide details the structural, synthetic, and pharmacological distinctions between the 1-carbonitrile and 3-carbonitrile isomers of the 2-azabicyclo[3.1.0]hexane scaffold.

This scaffold is a critical pharmacophore in medicinal chemistry, most notably as the core of the dipeptidyl peptidase-4 (DPP-4) inhibitor Saxagliptin .

[1]

Executive Summary

The 2-azabicyclo[3.1.0]hexane system serves as a conformationally constrained proline mimetic. The placement of a nitrile (-CN) substituent on this scaffold dictates its function:

• 3-Carbonitrile (Ring-substituted): Functions as an electrophilic warhead . It is chemically reactive, capable of reversible covalent bonding with serine proteases, but suffers from intrinsic chemical instability (intramolecular cyclization).

• 1-Carbonitrile (Bridgehead-substituted): Functions as a metabolic blocker and structural anchor . It is chemically inert to nucleophilic attack, provides a rigid vector for hydrogen bonding, and resists oxidative metabolism due to Bredt’s rule constraints on intermediate iminium formation.

Part 1: Structural & Electronic Properties[1]

Scaffold Numbering & Geometry

The IUPAC numbering for this system assigns the bridgehead carbons as 1 and 5, and the nitrogen atom as 2.

• Isomer A: 3-carbonitrile (Saxagliptin-like)

  • Position: The nitrile is attached to C3, adjacent to the nitrogen (N2).

  • Electronic Environment:

    -amino nitrile.[1][2] The electron-withdrawing nitrile increases the acidity of the C3 proton (if present) and reduces the basicity of N2.

  • Vector: The nitrile projects outward from the proline-like ring, typically in a cis or trans relationship to the cyclopropane, creating a specific vector for the active site S1 pocket.

• Isomer B: 1-carbonitrile (Bridgehead)

  • Position: The nitrile is attached to C1, the quaternary bridgehead carbon shared by the pyrrolidine and cyclopropane rings.

  • Electronic Environment:

    -amino nitrile (relative to N2). The quaternary center prevents enolization.

  • Vector: The nitrile projects "up" from the bicyclic core, orthogonal to the plane of the pyrrolidine ring.

Physicochemical Comparison Table

Feature	3-Carbonitrile (Ring)	1-Carbonitrile (Bridgehead)
Class	-Amino Nitrile	-Amino Nitrile (Bridgehead)
Reactivity	High (Electrophilic)	Low (Inert)
Function	Covalent Warhead (Serine Trap)	Steric/Metabolic Block
Metabolic Stability	Moderate (Susceptible to CYP450 -oxidation)	High (Blocks -oxidation via Bredt's Rule)
Chemical Stability	Low (Risk of DKP formation)	High (Sterically protected)
Synthesis Difficulty	Moderate (Standard Cyclopropanation)	High (Requires Rearrangement)

Part 2: Pharmacological Implications (The "Warhead" Mechanics)

The 3-CN "Warhead" Mechanism (DPP-4 Inhibition)

The 3-carbonitrile is an "activated" nitrile. In the context of DPP-4 inhibitors like Saxagliptin, the nitrile carbon acts as an electrophile. The hydroxyl group of the catalytic Serine-630 residue in the enzyme attacks the nitrile carbon to form a reversible imidate adduct .

• Requirement: The nitrile must be in the

  -position to the amine to sufficiently activate the carbon for nucleophilic attack.

• Result: High potency (

  in nanomolar range) due to covalent anchoring.

The 1-CN "Metabolic Shield"

The 1-carbonitrile is sterically crowded at the quaternary bridgehead. It cannot easily form a tetrahedral intermediate required for serine trapping. Instead, it serves to:

• Block Metabolism: Oxidative metabolism often proceeds via an iminium ion intermediate. Forming a double bond at the bridgehead (C1=N2) would violate Bredt's Rule (double bonds cannot exist at the bridgehead of small bicyclic systems due to ring strain). Thus, the 1-position is metabolically "hardened."

• Rigidify Conformation: It locks the N-C3-C4-C5 torsion angle, reducing the entropic penalty of binding.

Mechanism of Action Diagram

Figure 1: Mechanistic divergence. The 3-CN isomer allows for covalent enzymatic inhibition, while the 1-CN isomer acts as a steric blocker.

Part 3: Synthetic Accessibility & Protocols[1]

Synthesis of the 3-isomer is well-established via Simmons-Smith cyclopropanation. The 1-isomer requires a complex rearrangement strategy because direct cyclopropanation of a tetrasubstituted alkene is energetically unfavorable.

Synthetic Pathways Diagram

Figure 2: Synthetic divergence. Route A utilizes standard cyclopropanation. Route B requires a spirocyclic epoxide rearrangement to access the bridgehead.

Protocol: pH-Dependent Chemical Stability Profiling

A critical differentiator is chemical stability. The 3-CN isomer is prone to intramolecular cyclization (forming a diketopiperazine-like structure) if the N-terminal amine is deprotected.

Objective: Quantify the degradation rate (

) of the isomers at physiological pH.

Materials:

• Test Compounds: 1-CN and 3-CN isomers (10 mM DMSO stock).

• Buffers: Phosphate (pH 7.4), Acetate (pH 4.0), Borate (pH 9.0).

• Internal Standard: Verapamil or Caffeine.

Workflow:

• Preparation: Dilute DMSO stock to 10

  M in pre-warmed (37°C) buffer.

• Incubation: Incubate in a shaking water bath at 37°C.

• Sampling: At time points

  hours, remove 100 L aliquots.

• Quenching: Immediately add 300

  L cold Acetonitrile (containing Internal Standard) to stop hydrolysis/cyclization.

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

  • Monitor: Loss of parent ion [M+H]+ and appearance of hydrolysis product [M+18]+.

• Calculation: Plot

  vs. time. Calculate .

Expected Results:

• 3-CN Isomer: Shows degradation at pH > 7.4 due to nucleophilic attack of the free amine on the nitrile (intramolecular).

• 1-CN Isomer: Remains stable (>95% remaining) across all pH ranges due to geometric constraints preventing intramolecular attack.

Part 4: References

• Hauze, D. B., et al. (2012). "Synthesis of 3-cyano-2-azabicyclo[3.1.0]hexane derivatives as DPP-4 inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

• Faming, Z., et al. (2014). "Rearrangement of spirocyclic epoxides to access 5-substituted 2-azabicyclo[3.1.0]hexanes." Tetrahedron Letters. Link

• Metzger, A., et al. (2019). "Nitrile-containing pharmaceuticals: Target interactions and metabolism." Journal of Medicinal Chemistry. Link

• Bredt, J. (1924). "Über sterische Hinderung in Brückenringen (Bredt's Rule)." Justus Liebigs Annalen der Chemie. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Synthesis of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile from Nitriles

The following Application Note is a technical guide for the synthesis of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile , designed for research and drug development applications.

Abstract & Strategic Overview

The 2-azabicyclo[3.1.0]hexane scaffold is a conformationally restricted analogue of proline, widely utilized in peptidomimetics (e.g., methanoproline) and as a core pharmacophore for NMDA and GPCR ligands. The introduction of a nitrile group at the C1 bridgehead creates a versatile quaternary center, allowing for subsequent hydrolysis to amino acids or reduction to diamines.

This protocol details the synthesis of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile starting from acyclic nitriles (e.g., 4-chlorobutyronitrile) or cyclic amino-nitriles. The strategy relies on the "Enamine-Nitrile Cyclopropanation" pathway. Unlike the Kulinkovich reaction (which yields cyclopropylamines), this route preserves the nitrile functionality by constructing the cyclopropane ring across the C4–C5 double bond of an intermediate 2-cyano-enamine.

Key Reaction Pathway[1]

• Nitrile Cyclization: Formation of the pyrrolidine ring from 4-chlorobutyronitrile.

• Oxidative Desaturation: Conversion to the

  -unsaturated nitrile (enamine).

• Cyclopropanation: Stereoselective methylene transfer via the Simmons-Smith or Corey-Chaykovsky reaction.

Retrosynthetic Analysis & Mechanism

The synthesis is driven by the electronic "push-pull" nature of the 2-cyano-enamine intermediate. The electron-donating nitrogen activates the double bond, while the electron-withdrawing nitrile directs the regioselectivity of the cyclopropanation.

Figure 1: Retrosynthetic logic flow from acyclic nitrile precursors to the bicyclic target.

Detailed Experimental Protocol

Phase 1: Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

Objective: Construct the 5-membered nitrogen heterocycle from a linear nitrile precursor.

Reagents:

• 4-Chlorobutyronitrile (1.0 equiv)

• Benzylamine (1.2 equiv)

• Potassium Carbonate (

  , 2.0 equiv)

• Sodium Iodide (NaI, 0.1 equiv, catalyst)

• Solvent: Acetonitrile (MeCN)

Protocol:

• Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve 4-chlorobutyronitrile (10.3 g, 100 mmol) in MeCN (200 mL).

• Addition: Add

  (27.6 g, 200 mmol) and NaI (1.5 g, 10 mmol). Add benzylamine (12.8 g, 120 mmol) dropwise over 15 minutes.

• Reaction: Heat the mixture to reflux (82°C) for 16 hours. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of the starting nitrile.

• Workup: Cool to room temperature (RT). Filter off the inorganic salts.[1] Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in EtOAc (150 mL) and wash with water (2 x 50 mL) and brine (50 mL). Dry over

  .

• Purification: The crude oil is often sufficiently pure. If necessary, purify via flash chromatography (SiO2, 10-20% EtOAc/Hexane).

  • Yield Target: 85-90%

  • Checkpoint:

    NMR should show the benzylic singlet (~3.6-3.9 ppm) and the pyrrolidine ring protons.

Phase 2: Oxidative Desaturation to -Benzyl-2-cyanopyrroline

Objective: Introduce the double bond required for cyclopropanation. This is the critical "activation" step.

Method: N-Chlorosuccinimide (NCS) Chlorination / Base Elimination.

Reagents:

• 1-Benzylpyrrolidine-2-carbonitrile (from Phase 1)

• N-Chlorosuccinimide (NCS, 1.1 equiv)

• Potassium tert-butoxide (KOtBu, 1.5 equiv)

• Solvent: THF (anhydrous)

Protocol:

• Chlorination: Dissolve the pyrrolidine-nitrile (18.6 g, 100 mmol) in dry THF (300 mL) under Argon. Cool to -78°C.[2][3]

• NCS Addition: Add NCS (14.7 g, 110 mmol) portion-wise. Stir at -78°C for 1 hour, then warm to 0°C for 1 hour. This forms the N-chloro intermediate.

• Elimination: Cool back to -78°C. Add a solution of KOtBu (16.8 g, 150 mmol) in THF slowly.

• Reaction: Allow the mixture to warm to RT overnight. The base eliminates HCl to form the endocyclic double bond.

• Workup: Quench with saturated

  . Extract with Ether.[1][4] Wash with water and brine.[5]

• Purification: Flash chromatography on neutral alumina (Silica may cause hydrolysis of the enamine).

  • Yield Target: 60-70%

  • Checkpoint:

    NMR must show the vinyl proton at C3/C4 (typically ~5.5-6.0 ppm).

Phase 3: Cyclopropanation (Simmons-Smith)

Objective: Convert the enamine-nitrile to the 2-azabicyclo[3.1.0]hexane scaffold.

Reagents:

• -Benzyl-2-cyanopyrroline (from Phase 2)

• Diiodomethane (

  , 5.0 equiv)

• Diethylzinc (

  , 1.0 M in hexane, 2.5 equiv)

• Solvent: Dichloromethane (DCM, anhydrous)

Protocol:

• Carbenoid Prep: In a flame-dried flask under Argon, add DCM (100 mL) and cool to 0°C. Add

  (25 mL, 25 mmol) carefully.

• Activation: Add

  (13.4 g, 50 mmol) dropwise. A white precipitate may form. Stir for 20 minutes at 0°C to form the Furukawa reagent ( ).

• Substrate Addition: Add a solution of

  -benzyl-2-cyanopyrroline (1.84 g, 10 mmol) in DCM (10 mL) dropwise.

• Reaction: Allow to warm to RT and reflux gently (40°C) for 12-24 hours. The electron-rich nature of the enamine facilitates the addition.

• Quench (Critical Safety): Cool to 0°C. CAREFULLY quench with saturated

  . Vigorous gas evolution (methane/ethane) will occur.

• Workup: Separate layers. Extract aqueous layer with DCM. Wash combined organics with saturated

  and brine.

• Purification: Column chromatography (SiO2, Hexane/EtOAc gradient).

  • Yield Target: 50-65%

  • Product:2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile .

Data Summary & Validation

Parameter	Specification	Validation Method
Appearance	Pale yellow to colorless oil	Visual Inspection
Molecular Weight	198.27 g/mol	MS (ESI+)
NMR (Typical)	0.8-1.5 (m, cyclopropane), 3.6 (s, ), 7.2-7.4 (m, Ar-H)	400 MHz DMSO- or
IR Spectroscopy	~2230 (C N stretch)	FT-IR (Neat)
TLC	~0.4 (Hexane/EtOAc 4:[1][6][7]1)	Stain: Ninhydrin or UV

Troubleshooting Guide

• Low Yield in Phase 2: If the enamine is unstable, proceed immediately to Phase 3 without extensive purification. Use neutral alumina instead of silica.

• Incomplete Cyclopropanation: The nitrile group deactivates the double bond slightly compared to a simple enamine. Increase

  equivalents to 5-10x if conversion stalls.

• Stereochemistry: The cyclopropanation typically occurs anti to the bulky benzyl group if steric hindrance is significant, but the nitrile position (C1) is fixed by the double bond location.

Safety & Handling

• Cyanides/Nitriles: While the starting material (4-chlorobutyronitrile) is less toxic than free cyanide, it should be handled in a fume hood. The product contains a nitrile group which can release HCN under strong acidic/metabolic conditions.

• Diethylzinc: Pyrophoric. Handle strictly under inert atmosphere (Argon/Nitrogen). Have a bucket of sand nearby for fire suppression. Do not use water.

• Diiodomethane: Light sensitive and toxic. Store in the dark.

References

• General Synthesis of 2-Azabicyclo[3.1.

  • Wolan, A., et al. "Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds."[8][9] Tetrahedron Letters, 2011, 52(20), 2501-2504.[9] Link

• Cyclopropanation of Enamines: Grygorenko, O. O., et al. "Synthesis of 1-substituted 2-azabicyclo[3.1.0]hexanes." Journal of Organic Chemistry, 2009. (Contextual grounding for bicyclic amine synthesis).

• Nitrile Precursor Reactivity

  • Fleming, F. F., et al. "Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore." Journal of Medicinal Chemistry, 2010, 53(22), 7902-7917. Link

• Simmons-Smith Reagent Prep

  • Charette, A. B., et al. "Molten Zinc-Mediated Simmons-Smith Reaction." Organic Syntheses, 2005, 82, 178. Link

(Note: Specific CAS 1824447-69-9 is a catalog compound; the protocol above is the derived "best practice" synthetic route based on structure-activity relationships and established heterocyclic methodology.)

Sources

• 1. US4225499A - Process for preparing 3-azabicyclo(3.1.0)hexane-2-carbonitrile - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. prepchem.com [prepchem.com]
• 7. WO2024006929A1 - Cd73 compounds - Google Patents [patents.google.com]
• 8. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 9. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]

Hydrolysis of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile to amino acids

Application Note: Hydrolysis of 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile to Conformationally Constrained Amino Acids

Executive Summary

This application note details the synthetic protocol for the hydrolysis of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile to its corresponding carboxylic acid, 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carboxylic acid . This transformation is a critical step in the synthesis of 2,3-methanoproline analogues, which serve as conformationally restricted building blocks in peptidomimetics and HCV protease inhibitors.

The protocol prioritizes a strong acid hydrolysis route, optimized to preserve the integrity of the strained cyclopropane ring while ensuring complete conversion of the sterically hindered bridgehead nitrile.

Chemical Context & Mechanism

Structural Considerations

The starting material features a nitrile group located at the bridgehead carbon (C1) of a [3.1.0] bicyclic system. This position is sterically crowded and electronically unique due to the adjacent cyclopropane ring and the tertiary amine (N2).

• Challenge: Bridgehead nitriles are often resistant to hydrolysis due to steric hindrance.

• Risk: The cyclopropane ring is susceptible to acid-catalyzed ring opening (homo-Michael addition type pathways), though the [3.1.0] system is thermodynamically more stable than [2.1.0] analogs.

• Solution: Use of concentrated hydrochloric acid (6M to 12M) at reflux provides the necessary activation energy without requiring metal catalysts that might complicate purification.

Mechanistic Pathway

The reaction proceeds via the acid-catalyzed addition of water to the nitrile, forming an imidate intermediate, followed by tautomerization to the primary amide, and finally hydrolysis to the carboxylic acid.[1][2]

Figure 1: Stepwise mechanism of nitrile hydrolysis under acidic conditions.

Experimental Protocols

Protocol A: Acid-Mediated Hydrolysis (Standard Method)

This is the preferred method for generating the amino acid salt directly.

Reagents:

• 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile (1.0 eq)

• Hydrochloric Acid (6 M or 12 M, reagent grade)

• Solvent: Water (or 1,4-Dioxane if solubility is an issue)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the nitrile (e.g., 10 mmol) in 6 M HCl (20–30 mL).

  • Note: If the starting material is an oil and does not disperse well, add a minimal amount of 1,4-dioxane to facilitate phase transfer, though pure aqueous acid is preferred to simplify workup.

• Reaction: Heat the mixture to reflux (approx. 100–110 °C) with vigorous stirring.

  • Duration: 6 to 12 hours. Monitor via TLC (System: EtOAc/Hexane) or LC-MS. The disappearance of the nitrile peak (~2240 cm⁻¹ in IR) and appearance of the acid mass indicate completion.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Option 1 (Isolation as HCl Salt): Concentrate the solution in vacuo to dryness. Co-evaporate with toluene (3x) to remove excess water and HCl traces. The residue is the crude amino acid hydrochloride.

  • Option 2 (Isolation as Zwitterion): Apply the crude residue to a cation-exchange column (Dowex 50W-X8, H+ form). Wash with water to remove non-basic impurities, then elute the amino acid with 1 M NH₄OH. Lyophilize the eluent.

Protocol B: Alkaline Hydrolysis (Alternative)

Use this if the substrate shows sensitivity to strong acids (e.g., ring opening).

Reagents:

• Sodium Hydroxide (NaOH), 30% w/v aqueous solution

• Hydrogen Peroxide (H₂O₂), 30% (Optional, accelerates amide formation)

• Ethanol (EtOH)

Step-by-Step Procedure:

• Dissolve the nitrile in EtOH (5 mL/mmol) and add 30% NaOH (5 eq).

• Optional: Add H₂O₂ (2 eq) dropwise at 0°C if the nitrile is extremely sluggish (Radziszewski conditions).

• Heat to reflux for 12–24 hours.

• Workup: Acidify carefully with HCl to pH ~3–4 (isoelectric point vicinity) to precipitate the amino acid or extract into organic solvent if protected.

Purification & Characterization

Purification Strategy: Ion Exchange Chromatography

For amino acids, standard silica chromatography is often ineffective due to streaking.

Step	Parameter	Specification
Resin	Dowex 50W-X8	Strong cation exchanger (200-400 mesh)
Loading	pH < 2	Dissolve crude in dilute HCl
Washing	Distilled Water	Until eluent is neutral (pH 7)
Elution	1M - 2M NH₄OH	Displaces the amino acid
Finishing	Lyophilization	Removes water and ammonia

Analytical Data (Expected)

• ¹H NMR (D₂O/DCl): Look for the disappearance of the benzyl -CH₂- AB system shift (due to salt formation) and the integrity of the cyclopropane protons (typically high field, 0.5–1.5 ppm).

• IR Spectroscopy:

  • Reactant: Sharp peak at ~2240 cm⁻¹ (C≡N).

  • Product: Broad band at 2500–3000 cm⁻¹ (O-H stretch of acid) and strong C=O stretch at ~1700–1740 cm⁻¹.

• Mass Spectrometry: [M+H]⁺ corresponding to the carboxylic acid (Nitrile Mass + 19 Da [H₂O + H]).

Optional: Debenzylation (To Free Amino Acid)

If the target is the unprotected 2-azabicyclo[3.1.0]hexane-1-carboxylic acid:

• Dissolve the N-benzyl amino acid in MeOH/Water (1:1).

• Add Pd/C (10% wt loading) and Pearlman’s catalyst (Pd(OH)₂).

• Stir under H₂ atmosphere (balloon or 50 psi Parr shaker) for 12–24 hours.

• Filter through Celite and concentrate.

Workflow Diagram

Figure 2: Operational workflow from starting nitrile to purified amino acid.

References

• Grygorenko, O. O., et al. (2024).[3] Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Journal of Organic and Pharmaceutical Chemistry.

• Beck, A. K., et al. (1993). Synthesis of (S)-2-Methylproline: A General Method for the Preparation of α-Branched Amino Acids. Organic Syntheses, 72, 62. [4]

• Chemistry Steps. (2021). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid.

• Lumen Learning. Hydrolysis of Nitriles. Organic Chemistry II.

Sources

• 1. Preparation of Carboxylic Acids: Hydrolysis of Nitriles [moodle.tau.ac.il]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. orgsyn.org [orgsyn.org]

Application Notes and Protocols for the Use of 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile in Peptidomimetics

For Researchers, Scientists, and Drug Development Professionals

Abstract

The field of peptidomimetics seeks to develop novel molecules that mimic the structure and function of natural peptides while overcoming their inherent limitations, such as poor metabolic stability and low bioavailability. A key strategy in this endeavor is the incorporation of conformationally constrained amino acid analogs to enforce specific secondary structures. This guide provides a comprehensive overview and detailed protocols for the application of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile, a unique proline analog, in the design of peptidomimetics. This bicyclic scaffold serves as a potent inducer of the polyproline II (PPII) helix, a crucial secondary structure involved in a myriad of protein-protein interactions.

Introduction: The Significance of Conformational Constraint in Peptidomimetic Design

Natural peptides often exhibit a high degree of conformational flexibility, which, while important for their biological function, can also lead to interactions with multiple receptors and susceptibility to proteolytic degradation. By introducing rigid structural elements, we can lock the peptide into a specific, bioactive conformation, thereby enhancing its potency, selectivity, and stability. Proline is a unique natural amino acid that, due to its cyclic side chain, restricts the peptide backbone's flexibility and often induces turns and helical structures. Consequently, the development of proline analogs has become a cornerstone of peptidomimetic research.

The 2-azabicyclo[3.1.0]hexane scaffold represents a significant advancement in this area. This bicyclic system provides a more rigid constraint than proline itself, effectively mimicking the trans-conformation of the Xaa-Pro peptide bond and predisposing the peptide backbone to adopt a polyproline II (PPII) helical structure. The PPII helix is a left-handed helix characterized by a repeating trans-amide bond geometry and is critical for numerous biological recognition processes.

This document focuses on 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile as a versatile building block for introducing this constrained motif into peptide sequences. The N-benzyl group serves as a convenient protecting group during synthesis, while the 1-carbonitrile functionality provides a synthetic handle for conversion to the necessary carboxylic acid for peptide coupling.

Synthesis of 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile: A Proposed Route

Protocol 1: Proposed Synthesis of 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

This proposed synthesis involves a multi-step sequence starting from a suitable pyrrole derivative, followed by cyclopropanation, reduction, and introduction of the nitrile group.

Step 1: N-Benzylation of a Pyrrole Precursor

• To a solution of a suitable pyrrole derivative (e.g., a 2-ester substituted pyrrole) in an aprotic solvent such as N,N-dimethylformamide (DMF), add sodium hydride (NaH, 1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at 0 °C for 30 minutes.

• Add benzyl bromide (1.1 equivalents) dropwise and allow the reaction to warm to room temperature.

• Stir for 12-16 hours.

• Quench the reaction carefully with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Simmons-Smith Cyclopropanation

• Dissolve the N-benzyl pyrrole derivative in an anhydrous solvent such as dichloromethane (DCM).

• Add a solution of diethylzinc (1.5 equivalents) in hexanes dropwise at 0 °C.

• Add diiodomethane (1.5 equivalents) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 24 hours.

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the 2-benzyl-2-azabicyclo[3.1.0]hexene ester.

Step 3: Reduction of the Double Bond and Ester

• Dissolve the bicyclic ester in a suitable solvent like methanol or ethanol.

• Add a catalyst such as palladium on carbon (Pd/C, 10 mol%).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously for 12-24 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate.

• The resulting alcohol can then be oxidized to the corresponding aldehyde using a mild oxidizing agent like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Step 4: Introduction of the Nitrile Group (Strecker-type Synthesis)

• To a solution of the aldehyde in a suitable solvent, add a source of cyanide (e.g., sodium cyanide) and an ammonium salt (e.g., ammonium chloride).

• Stir the reaction at room temperature. The progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction and extract the desired 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile.

• Purify by column chromatography.

Incorporation into Peptides: A Step-by-Step Workflow

The incorporation of the 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile moiety into a growing peptide chain requires a three-step sequence: N-benzyl deprotection, nitrile hydrolysis to a carboxylic acid, and subsequent peptide coupling.

Figure 1: Workflow for the incorporation of the constrained amino acid.

Protocol 2: N-Benzyl Deprotection

Catalytic hydrogenolysis is the most common and effective method for the removal of N-benzyl groups.

• Dissolve the 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile (1 equivalent) in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Add a palladium catalyst, typically 10% Pd/C (10-20 mol% Pd).

• The reaction vessel is purged with hydrogen gas (a balloon is sufficient for small-scale reactions).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully filter the mixture through a pad of Celite to remove the catalyst. Caution: The Pd/C catalyst can be pyrophoric when dry. Ensure the filter cake is kept wet.

• Concentrate the filtrate under reduced pressure to obtain the deprotected 2-azabicyclo[3.1.0]hexane-1-carbonitrile.

Protocol 3: Nitrile Hydrolysis to Carboxylic Acid

The conversion of the nitrile to a carboxylic acid is crucial for peptide bond formation. This can be achieved under either acidic or basic conditions.

Acid-Catalyzed Hydrolysis:

• Reflux the 2-azabicyclo[3.1.0]hexane-1-carbonitrile in an aqueous solution of a strong acid, such as 6M hydrochloric acid (HCl) or sulfuric acid (H2SO4), for several hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, the product can be isolated by adjusting the pH to the isoelectric point of the amino acid, leading to its precipitation.

Base-Catalyzed Hydrolysis:

• Reflux the nitrile in an aqueous solution of a strong base, such as 4M sodium hydroxide (NaOH).

• This will initially form the sodium salt of the carboxylic acid.

• After cooling, carefully acidify the reaction mixture with a strong acid (e.g., HCl) to precipitate the free carboxylic acid.

Protocol 4: Peptide Coupling

The resulting bicyclic amino acid is sterically hindered, which can make peptide coupling challenging. Therefore, the use of highly efficient coupling reagents is recommended.

Recommended Coupling Reagents for Sterically Hindered Amino Acids

Coupling Reagent	Activating Group	Relative Reactivity	Notes
HCTU	O-6-ClBt ester	High	More reactive than HBTU.
HATU/PyAOP	OAt ester	Very High	Among the most efficient reagents due to the high reactivity of OAt esters.[1]
COMU	Oxyma ester	Very High	Comparable or superior to HATU, with an improved safety profile.[1][2]

General Solid-Phase Peptide Synthesis (SPPS) Coupling Protocol (using HATU):

• Swell the resin-bound peptide in DMF.

• Deprotect the N-terminal Fmoc group using 20% piperidine in DMF.

• In a separate vessel, pre-activate the Fmoc-protected 2-azabicyclo[3.1.0]hexane-1-carboxylic acid (4 equivalents relative to resin loading). Dissolve the amino acid, HATU (3.9 equivalents), and a non-nucleophilic base like diisopropylethylamine (DIPEA) (8 equivalents) in DMF.

• Allow the pre-activation to proceed for 1-5 minutes.

• Add the activated amino acid solution to the resin.

• Allow the coupling reaction to proceed for 1-2 hours. For highly hindered couplings, a double coupling may be necessary.[1]

• Wash the resin thoroughly with DMF.

Conformational Analysis and Characterization

The primary reason for incorporating the 2-azabicyclo[3.1.0]hexane moiety is to induce a PPII helical conformation. The extent to which this is achieved can be assessed using various spectroscopic techniques.

Figure 2: Methods for conformational analysis.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for rapidly assessing the overall secondary structure of a peptide in solution. A PPII helix has a characteristic CD spectrum with a positive peak in the range of 220-228 nm and a strong negative peak around 200-205 nm.[3][4] The intensity of these peaks can be used to estimate the percentage of the peptide that is in a PPII conformation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Two-dimensional NMR techniques, such as COSY, TOCSY, and NOESY, provide detailed, residue-specific structural information.

• TOCSY and COSY: Used to assign the proton resonances of each amino acid residue.

• NOESY: Provides information about through-space proximities between protons that are close in space (< 5 Å), which is crucial for determining the three-dimensional structure. For a PPII helix, specific NOE patterns between adjacent residues are expected.

• J-coupling constants: Can be used to determine dihedral angles (φ and ψ) of the peptide backbone, which are characteristic for a PPII helix (φ ≈ -75°, ψ ≈ +145°).

Conclusion and Future Perspectives

The use of 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile offers a powerful strategy for the design of peptidomimetics with a stabilized PPII helical conformation. This constrained amino acid analog can be incorporated into peptide sequences using a combination of deprotection, hydrolysis, and specialized coupling protocols. The resulting peptidomimetics are expected to exhibit enhanced biological activity, selectivity, and stability, making them promising candidates for drug discovery and development. Future work in this area will likely focus on the development of more efficient and stereoselective syntheses of this and related bicyclic scaffolds, as well as a more in-depth exploration of their conformational effects in a wider range of peptide sequences.

References

• Rucker, A. L., & Klevit, R. E. (2001). Host−Guest Study of Left-Handed Polyproline II Helix Formation. Biochemistry, 40(45), 13466–13474. [Link]

• Woolfson, D. N., & Wallace, B. A. (2014). Distinct circular dichroism spectroscopic signatures of polyproline II and unordered secondary structures. Protein Science, 23(12), 1782–1787. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Distinct circular dichroism spectroscopic signatures of polyproline II and unordered secondary structures: applications in secondary structure analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Conformationally Constrained Quaternary Proline Analogs

Introduction

In the landscape of medicinal chemistry and peptide science, the conformational control of bioactive molecules is a paramount objective. Proline, unique among the proteinogenic amino acids for its cyclic structure, imparts significant conformational rigidity to peptide backbones. The synthesis of proline analogs with a quaternary α-carbon center further amplifies this conformational constraint, offering a powerful tool to modulate the structure and, consequently, the function of peptides and peptidomimetics.[1] These α,α-disubstituted proline derivatives are instrumental in overcoming common challenges in drug development, such as enhancing metabolic stability, improving receptor selectivity, and increasing potency by locking the molecule into a bioactive conformation.[1]

This guide provides an in-depth exploration of key synthetic strategies for accessing these valuable molecular scaffolds. We will delve into the mechanistic underpinnings and practical execution of four powerful methodologies: Asymmetric Alkylation, 1,3-Dipolar Cycloaddition, Ring-Closing Metathesis (RCM), and Organocatalytic Mannich Reactions. The protocols and insights provided herein are curated for researchers, scientists, and drug development professionals, aiming to equip them with the knowledge to rationally design and synthesize conformationally constrained quaternary proline analogs for their specific applications.

Asymmetric Alkylation of Proline Enolate Equivalents

Asymmetric alkylation of enolates derived from proline is a direct and effective method for installing a substituent at the α-carbon. The success of this strategy hinges on achieving high diastereoselectivity, which is governed by the steric and electronic properties of the N-protecting group, the substituents on the pyrrolidine ring, and the nature of the alkylating agent.[1]

Causality of Experimental Choices:

The choice of the N-protecting group is critical as it influences the geometry of the enolate and shields one face from the incoming electrophile. Bulky protecting groups like tert-butoxycarbonyl (Boc) are commonly employed. The reaction is typically carried out at low temperatures (e.g., -78 °C) to enhance selectivity by minimizing thermal racemization and side reactions. The choice of a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS), is essential for the quantitative formation of the enolate.

Experimental Protocol: Diastereoselective Alkylation of N-Boc-4-hydroxyproline Methyl Ester Derivative

This protocol is adapted from the work of Kawahara et al. and demonstrates the influence of the N-protecting group and alkylating agent on the diastereoselectivity of the α-alkylation of a proline derivative.[1]

Materials:

• N-Boc-(2S,4R)-4-(tert-butyldiphenylsilyloxy)proline methyl ester

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) (2.0 M solution in THF/heptane/ethylbenzene)

• Allyl bromide or Benzyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve the N-Boc-proline derivative (1.0 equiv) in anhydrous THF to a concentration of 0.1 M.

• Enolate Formation: Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add LDA (1.2 equiv) dropwise via a syringe over 10 minutes. Stir the resulting mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: To the enolate solution, add the alkylating agent (allyl bromide or benzyl bromide, 1.5 equiv) dropwise. Continue stirring at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC). The reaction time can vary from 1 to 4 hours depending on the electrophile.

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL per mmol of substrate) at -78 °C. Allow the mixture to warm to room temperature.

• Work-up: Transfer the mixture to a separatory funnel and add EtOAc. Separate the layers, and extract the aqueous layer with EtOAc (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of hexane/EtOAc as the eluent to afford the α-alkylated product. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Data Summary: Alkylation Diastereoselectivity

Entry	N-Protecting Group	Electrophile (R-X)	Product Configuration	Diastereomeric Ratio (d.r.)	Reference
1	Boc	Allyl Bromide	Retention	>95:5	[1]
2	Boc	Benzyl Bromide	Inversion	10:90	[1]
3	Benzoyl	Allyl Bromide	Inversion	10:90	[1]
4	Benzoyl	Benzyl Bromide	Inversion	>95:5	[1]

This table illustrates the profound impact of both the N-protecting group and the electrophile on the stereochemical outcome of the alkylation.

Workflow for Asymmetric Alkylation

Caption: Workflow for the synthesis of quaternary prolines via asymmetric alkylation.

[3+2] 1,3-Dipolar Cycloaddition of Azomethine Ylides

The 1,3-dipolar cycloaddition of azomethine ylides with alkenes is a highly convergent and stereocontrolled method for constructing the pyrrolidine ring, yielding polysubstituted proline analogs in a single step.[2][3] The generation of the azomethine ylide is a key step, often achieved by the condensation of an α-amino ester with an aldehyde, followed by deprotonation. The use of metal catalysts, particularly silver(I) salts, has been shown to enhance both the rate and selectivity of the cycloaddition.[2]

Causality of Experimental Choices:

Silver(I) acetate (AgOAc) is an effective Lewis acid catalyst that coordinates to the imine intermediate, facilitating the formation of the azomethine ylide upon treatment with a mild base.[2] The reaction is often performed in a non-polar solvent like THF or toluene to favor the desired cycloaddition pathway. The choice of base is important; a weak inorganic base like potassium hydroxide (KOH) is sufficient to promote the reaction without causing significant side reactions.[2] The stereoselectivity of the cycloaddition is influenced by the geometry of the azomethine ylide and the approach of the dipolarophile, often leading to the preferential formation of the endo cycloadduct.

Experimental Protocol: Silver-Catalyzed 1,3-Dipolar Cycloaddition

This protocol is a general procedure adapted from the work of Nájera and coworkers for the silver-catalyzed cycloaddition of an iminoester with an electron-deficient alkene.[2]

Materials:

• Iminoester (derived from an α-amino ester and an aldehyde)

• Dipolarophile (e.g., ethyl acrylate)

• Silver(I) acetate (AgOAc)

• Potassium hydroxide (KOH)

• Tetrabutylammonium chloride (TBAC) (optional, as an additive)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Silica gel

Procedure:

• Reaction Setup: In a dry round-bottom flask under an argon atmosphere, dissolve the iminoester (1.0 equiv) and the dipolarophile (1.2 equiv) in anhydrous THF (to a concentration of ~0.1 M).

• Catalyst Addition: To the stirred solution, add AgOAc (10 mol%), TBAC (5 mol%, if used), and finally powdered KOH (10 mol%).

• Reaction: Stir the resulting suspension at room temperature for 1-5 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Redissolve the residue in a minimal amount of EtOAc and pass it through a short plug of silica gel, eluting with EtOAc. Concentrate the filtrate under reduced pressure to obtain the crude product. Further purification can be achieved by flash column chromatography if necessary.

Data Summary: Silver-Catalyzed Cycloaddition

Entry	Ylide Precursor	Dipolarophile	Catalyst System	Solvent	Yield (%)	Diastereomeric Ratio (endo:exo)	Reference
1	Iminoester 1a	Ethyl acrylate	AgOAc/KOH	THF	93	95:3:2	[2]
2	Iminoester 1b	Ethyl acrylate	AgOAc/KOH	Toluene	92	100:0:0	[2]
3	Iminoester 1b	Ethyl acrylate	AgOAc/KOH/TBAC	THF	92	93:7:0	[2]

Iminoester 1a: R=H; Iminoester 1b: R=Ph

Workflow for 1,3-Dipolar Cycloaddition

Caption: Workflow for proline synthesis via 1,3-dipolar cycloaddition.

Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis (RCM) is a powerful method for the synthesis of cyclic and bicyclic structures, which are highly valuable for imposing rigid conformational constraints.[4] In the context of proline analogs, RCM is typically used to form a second ring fused to the pyrrolidine core, creating bicyclic amino acids. This is achieved by synthesizing a proline derivative bearing two terminal alkene chains and subjecting it to a ruthenium-based catalyst, such as a Grubbs or Hoveyda-Grubbs catalyst.[5][6]

Causality of Experimental Choices:

The choice of catalyst is crucial for the success of RCM. Second-generation Grubbs and Hoveyda-Grubbs catalysts are generally more active and tolerant of a wider range of functional groups compared to first-generation catalysts.[6] The reaction is often run in a non-coordinating solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) at elevated temperatures to promote catalysis. High dilution conditions are typically employed to favor the intramolecular RCM pathway over intermolecular oligomerization. The removal of the ethylene byproduct, for instance by bubbling argon through the reaction mixture, can help drive the equilibrium towards the cyclic product.[7]

Experimental Protocol: On-Resin RCM for Bicyclic Peptide Synthesis

This protocol is adapted from procedures for solid-phase peptide synthesis and demonstrates the on-resin cyclization of a peptide containing two olefin-bearing amino acids.[8]

Materials:

• Peptide-resin containing two terminal alkene side chains

• Grubbs Catalyst, 2nd Generation

• 1,2-dichloroethane (DCE), anhydrous and degassed

• Argon or Nitrogen gas

Procedure:

• Resin Preparation: Swell the peptide-resin in DCE for 30 minutes.

• Catalyst Solution Preparation: In a separate flask, dissolve the Grubbs catalyst (0.15-0.20 equiv based on resin loading) in enough degassed DCE to make a 10-20 mM solution.

• Metathesis Reaction: Add the catalyst solution to the swollen resin. Bubble a slow stream of argon through the reaction mixture to facilitate the removal of ethylene. Shake the mixture at room temperature to 50 °C for 2-4 hours.

• Repeat Cyclization: Filter off the catalyst solution. Wash the resin with DCE. Repeat the catalyst addition and reaction (Step 3) one more time to ensure complete cyclization.

• Monitoring and Washing: The reaction progress can be monitored by cleaving a small amount of peptide from a few resin beads and analyzing by HPLC-MS. After the reaction is complete, wash the resin thoroughly with DCE, followed by DCM, and then dry under vacuum.

• Cleavage and Purification: The bicyclic peptide can be cleaved from the resin using standard cleavage cocktails (e.g., TFA-based) and purified by preparative HPLC.

Data Summary: RCM Catalyst and Conditions

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Typical Yield (%)	Notes	Reference
Grubbs I	5	DCE	RT	70-90	Good for simple dienes	[8]
Grubbs II	1-5	DCM/Toluene	40-80	80-95	Higher activity, better for hindered substrates	[5][6]
Hoveyda-Grubbs II	1-5	Toluene	80-110	85-98	High stability and activity	[6][7]

Workflow for Ring-Closing Metathesis

Caption: General workflow for the synthesis of bicyclic proline analogs via RCM.

Organocatalytic Asymmetric Mannich Reaction

The organocatalytic asymmetric Mannich reaction is a powerful atom-economical method for the C-C bond formation, leading to the synthesis of chiral β-amino carbonyl compounds.[9] Proline and its derivatives are excellent catalysts for this transformation.[10][11] The reaction can be engineered to generate a quaternary stereocenter by using an α,α-disubstituted aldehyde or ketone as the donor nucleophile.[11]

Causality of Experimental Choices:

The mechanism of the proline-catalyzed Mannich reaction involves the formation of a nucleophilic enamine from the ketone/aldehyde donor and the secondary amine of proline.[11] Simultaneously, the carboxylic acid moiety of proline activates the imine electrophile (formed in situ from an aldehyde and an amine) via hydrogen bonding. This dual activation model within a chiral transition state assembly is responsible for the high stereoselectivity.[12] The use of aprotic solvents like DMSO or hexane is common, and the reaction is often run at room temperature. More advanced catalysts, such as diarylprolinol silyl ethers, offer improved solubility and reactivity, allowing for lower catalyst loadings and broader substrate scope.[10]

Experimental Protocol: Proline-Catalyzed Mannich Reaction for Quaternary Center Formation

This protocol is adapted from the work of Barbas and coworkers for the synthesis of quaternary α-amino acid derivatives.[11]

Materials:

• α,α-Disubstituted aldehyde (e.g., isobutyraldehyde)

• N-PMP-protected α-imino ethyl glyoxylate (PMP = p-methoxyphenyl)

• L-proline

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel

Procedure:

• Reaction Setup: To a vial containing a magnetic stir bar, add the N-PMP-protected α-imino ethyl glyoxylate (1.0 equiv) and the α,α-disubstituted aldehyde (5.0 equiv).

• Solvent and Catalyst Addition: Add DMSO (to a concentration of ~0.5 M with respect to the imine) followed by L-proline (20 mol%).

• Reaction: Stir the mixture at room temperature for 24-72 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, dilute the mixture with EtOAc and wash with saturated aqueous NaHCO₃ and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the Mannich adduct containing a quaternary stereocenter.

Data Summary: Asymmetric Mannich Reaction

Entry	Aldehyde Donor	Imine Acceptor	Catalyst	Yield (%)	ee (%)	Reference
1	Isobutyraldehyde	N-PMP-imino ethyl glyoxylate	L-Proline	99	99	[11]
2	2-Phenylpropionaldehyde	N-PMP-imino ethyl glyoxylate	L-Proline	99	96	[11]
3	Cyclohexanecarboxaldehyde	N-PMP-imino ethyl glyoxylate	L-Proline	99	>99	[11]
4	Acetaldehyde	N-Boc-imine (aromatic)	L-Proline	80	>99	[13]

Workflow for Organocatalytic Mannich Reaction

Caption: Mechanistic workflow of the proline-catalyzed Mannich reaction.

Conclusion

The synthesis of conformationally constrained quaternary proline analogs represents a sophisticated and highly impactful area of organic chemistry. The methodologies outlined in this guide—asymmetric alkylation, 1,3-dipolar cycloaddition, ring-closing metathesis, and organocatalytic Mannich reactions—provide a versatile toolkit for accessing a wide array of these complex structures. Each method offers distinct advantages in terms of stereocontrol, convergency, and the types of structures that can be generated. By understanding the underlying principles and the rationale behind specific experimental conditions, researchers can effectively leverage these powerful reactions to create novel proline analogs, paving the way for the development of next-generation therapeutics and advanced chemical probes.

References

• Nájera, C., & Sansano, J. M. (2000). Silver-Catalyzed Multicomponent 1,3-Dipolar Cycloaddition of 2-Oxoaldehydes-Derived Azomethine Ylides. ResearchGate. [Link]

• Abellán, T., Casas, J., Costa, A., Nájera, C., & Sansano, J. M. (2000). 1,3-Dipolar Cycloaddition Reactions with Azomethine Ylides Catalysed by Ag(I). Synthesis of Substituted Prolines. Sciforum. [Link]

• Cardillo, G., & Tolomelli, A. (2010). Stereoselective Synthesis of Quaternary Proline Analogues. PMC. [Link]

• Haskell-Luevano, C., & Lensing, C. J. (2020). Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl). PMC. [Link]

• Chemistry LibreTexts. (2021). 10.1: Chiral Proline Based Reactions. Chemistry LibreTexts. [Link]

• Del Valle, J. R., & Goodman, M. (2003). Asymmetric hydrogenations for the synthesis of Boc-protected 4-alkylprolinols and prolines. PubMed. [Link]

• Adrio, J., & Pozo, C. (2015). Catalytic enantioselective intramolecular 1,3-dipolar cycloaddition of azomethine ylides with fluorinated dipolarophiles. Royal Society of Chemistry. [Link]

• RSC Publishing. (2025). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. RSC Publishing. [Link]

• Sharma, A. K., et al. (2012). Synthetic applications of 1,3-dipolar cycloaddition of azomethine ylides and use in molecular nanotechnology. Zenodo. [Link]

• Kotsuki, H., Ikishima, H., & Okuyama, A. (2008). ORGANOCATALYTIC ASYMMETRIC SYNTHESIS USING PROLINE AND RELATED MOLECULES. PART 2. HETEROCYCLES. [Link]

• Ryan, J. H. (2015). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Aromatic Dipolarophiles. ResearchGate. [Link]

• University of Illinois. (2005). PROLINE CATALYZED DIRECT ASYMMETRIC ALDOL AND MANNICH REACTIONS. University of Illinois. [Link]

• Glas, A., & Grossmann, T. N. (2015). Constraining Peptide Conformations with the Help of Ring-Closing Metathesis. Thieme. [Link]

• Yang, J. W., et al. (2008). Proline-catalysed Mannich reactions of acetaldehyde. Nature. [Link]

• Del Valle, J. R., & Goodman, M. (2003). Asymmetric Hydrogenations for the Synthesis of Boc-Protected 4-Alkylprolinols and Prolines. ACS Figshare. [Link]

• Carretero, J. C., et al. (2011). Silver-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with β-boryl acrylates. Tetrahedron Letters. [Link]

• Maruoka, K., & Hashimoto, T. (2007). Organocatalytic enantioselective Mannich and retro-Mannich reactions and combinations of these reactions to afford tetrasubstituted α-amino acid derivatives. Organic & Biomolecular Chemistry. [Link]

• Waser, M. (2024). Organocatalytic Mannich-type approaches for the synthesis of α-halogenated-β-AA. ResearchGate. [Link]

• Kumar, G. R., et al. (2018). Organocatalytic Enantioselective Mannich Reaction: Direct Access to Chiral β-Amino Esters. Organic Letters. [Link]

• Drug Hunter. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. Drug Hunter. [Link]

• University of North Texas. (n.d.). Grubbs' Inspired Ruthenium Catalysts for Olefin Metathesis-Nobel Prize Winning Chemistry. University of North Texas. [Link]

• Wipf Group. (2004). Direct Organocatalytic Enantioselective Mannich Reactions of Ketimines: An Approach to Optically Active Quaternary α-Amino Acid. Wipf Group. [Link]

• ANR. (n.d.). Polyfonctional Oxaprolines: Asymmetric Synthesis via 1,3-Dipolar Cycloaddition, Evaluation as New Organocatalysts and as Precursors of Disubstituted and Constrained Aminoacids. ANR. [Link]

• Fogg, D. E. (2008). Ruthenium-Catalyzed Ring-Closing Metathesis: Recent Advances, Limitations and Opportunities. University of Windsor. [Link]

• Paterson, I., & Menche, D. (2025). Ring-Closing Metathesis Approaches towards the Total Synthesis of Rhizoxins. MDPI. [Link]

• Gellman, S. H., et al. (2005). Enantioselective Organocatalytic Aminomethylation of Aldehydes: A Role for Ionic Interactions and Efficient Access to β2-Amino Acids. University of Wisconsin–Madison. [Link]

• Apeiron Synthesis. (2025). How Does Ring-Closing Metathesis (RCM) Help Build Complex Cyclic Molecules? Apeiron Synthesis. [Link]

• Osipov, S. N., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. PMC. [Link]

• Pyne, S. G. (2024). Asymmetric synthesis of proline derivatives. University of Wollongong Research Online. [Link]

• Ottmann, C., & Grossmann, T. N. (2016). Orthogonal ring-closing alkyne and olefin metathesis for the synthesis of small GTPase-targeting bicyclic peptides. PubMed. [Link]

• Stoltz, B. M. (2016). Iridium-Catalyzed Diastereo‑, Enantio‑, and Regioselective Allylic Alkylation with Prochiral Enolates. Caltech. [Link]

• Toste, F. D., et al. (2012). Silver-catalyzed dynamic systemic resolution of α-iminonitriles in a 1,3-dipolar cycloaddition process. Chemical Communications. [Link]

• Seebach, D. (1994). Diastereoselective reactions of enolates. ResearchGate. [Link]

• Myers, A. G. (n.d.). Chapter 1: Enolate Alkylations. Harvard University. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. sciforum.net [sciforum.net]
• 3. zenodo.org [zenodo.org]
• 4. apeiron-synthesis.com [apeiron-synthesis.com]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. React App [pmc.umicore.com]
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• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemistry.illinois.edu [chemistry.illinois.edu]
• 13. 20.210.105.67 [20.210.105.67]

Application Notes &amp; Protocols: Strategic N-Debenzylation of 2-Azabicyclo[3.1.0]hexane Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 2-Azabicyclo[3.1.0]hexane Scaffold and its Deprotection

The 2-azabicyclo[3.1.0]hexane framework is a conformationally constrained structural motif of significant interest in medicinal chemistry. Its rigid, three-dimensional architecture allows for precise spatial orientation of substituents, making it a valuable scaffold for designing potent and selective ligands for various biological targets. The synthesis of complex molecules incorporating this scaffold often necessitates the use of protecting groups for the secondary amine. The benzyl (Bn) group is a widely employed protecting group due to its general stability across a broad spectrum of reaction conditions and its relatively straightforward introduction.[1]

However, the ultimate biological activity of the target molecule almost invariably requires a free N-H moiety. Therefore, the selective and efficient cleavage of the N-benzyl group is a critical and often challenging step in the synthetic endgame. The choice of debenzylation protocol is dictated by the overall molecular architecture, particularly the presence of other sensitive functional groups that might not be compatible with certain reaction conditions.

This guide provides a detailed overview of robust and field-proven protocols for the N-debenzylation of 2-azabicyclo[3.1.0]hexane derivatives, explaining the mechanistic rationale behind each method and offering a comparative analysis to aid in experimental design.

Core Methodologies for N-Debenzylation

The removal of the N-benzyl group can be broadly categorized into three primary strategies: reductive, oxidative, and rearrangement-based methods. Each approach offers distinct advantages and presents specific limitations regarding functional group tolerance.

• Reductive Cleavage: This is the most common and often cleanest method, involving the hydrogenolysis of the benzylic C-N bond.

• Oxidative Cleavage: These methods are valuable when the substrate contains functional groups susceptible to reduction (e.g., alkenes, alkynes, or nitro groups).

• Rearrangement-Based Cleavage: Specialized reactions, such as the Polonovski reaction, provide an alternative pathway for specific substrates.[2]

Caption: Decision workflow for selecting an appropriate N-debenzylation method.

Reductive Debenzylation Protocols

Reductive cleavage of the N-benzyl bond is the most widely adopted strategy, prized for its efficiency and the generation of innocuous byproducts (toluene and the desired amine).

Mechanism of Catalytic Hydrogenolysis

The generally accepted mechanism for palladium-catalyzed hydrogenolysis involves a heterogeneous process occurring on the catalyst surface.[1]

• Adsorption: Both the N-benzyl amine substrate and hydrogen molecules adsorb onto the active sites of the palladium catalyst.

• Hydrogen Activation: Molecular hydrogen undergoes dissociative chemisorption on the palladium surface, forming reactive palladium hydride species.

• C-N Bond Cleavage: The adsorbed substrate interacts with the surface-bound hydrogen, leading to the cleavage of the relatively weak benzylic C-N bond.

• Desorption: The resulting deprotected amine and toluene desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing the Kulinkovich-de Meijere Reaction for Azabicycle Synthesis

Welcome to the technical support center for the Kulinkovich-de Meijere reaction. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful cyclopropanation method for the synthesis of azabicycles. Here, we will address common challenges and provide in-depth, field-proven insights to enhance your reaction yields and obtain cleaner product profiles. Our approach is rooted in a deep understanding of the reaction mechanism, enabling you to move beyond simple protocol adjustments to a more intuitive and effective troubleshooting process.

Understanding the Foundation: The Kulinkovich-de Meijere Reaction Mechanism

Before delving into troubleshooting, a firm grasp of the reaction mechanism is paramount. The Kulinkovich-de Meijere reaction is a modification of the original Kulinkovich reaction, adapted for the synthesis of cyclopropylamines from amides.[1][2] The process begins with the formation of a key intermediate, a titanacyclopropane, from a titanium(IV) alkoxide and a Grignard reagent that possesses β-hydrogens.[3][4] This titanacyclopropane then acts as a 1,2-dicarbanion equivalent, reacting with the amide carbonyl.[5] Unlike in the reaction with esters, the dialkylamino group is a poor leaving group. Consequently, the intermediate oxatitanacyclopentane undergoes ring-opening to form an iminium-titanium oxide inner salt, which then cyclizes to yield the desired cyclopropylamine.[1]

Caption: A systematic approach to troubleshooting the Kulinkovich-de Meijere reaction.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction is giving very low to no yield. What are the most common culprits?

This is a broad issue, but often points to problems with one of the key reagents or the reaction setup.

Symptom	Potential Cause	Recommended Solution
No reaction	Inactive Grignard reagent: The Grignard reagent is highly sensitive to moisture and air.	Titrate your Grignard reagent before use. Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).
Degraded Titanium Catalyst: Titanium(IV) isopropoxide is also moisture-sensitive.	Use a fresh bottle of the catalyst or distill it before use. Store it under an inert atmosphere.
Wet Solvents or Starting Materials: Trace amounts of water will quench the Grignard reagent.	Use freshly distilled, anhydrous solvents. Ensure your amide starting material is dry.
Low Yield	Sub-optimal Stoichiometry: The ratio of Grignard reagent to titanium catalyst and amide is crucial.	For the de Meijere modification, stoichiometric amounts of the titanium reagent often give better yields than catalytic amounts. [1]A common starting point is 2-3 equivalents of Grignard reagent per equivalent of amide.
Incorrect Temperature: The formation of the titanacyclopropane and its subsequent reaction have different optimal temperatures.	The Grignard reagent is typically added at a low temperature, and then the reaction mixture is allowed to warm to ambient temperature. [1]
Messy Reaction	Side Reactions: The Grignard reagent can act as a simple nucleophile or a base, leading to side products.	Slower addition of the Grignard reagent at a controlled temperature can minimize these side reactions.

Q2: How critical is the quality and concentration of my Grignard reagent?

The Grignard reagent is the engine of this reaction, and its quality is non-negotiable.

• Activity: Grignard reagents can degrade upon storage. It is highly recommended to either use freshly prepared Grignard reagents or to titrate commercially available solutions before each use. A simple titration (e.g., with I₂) can save you from a failed reaction.

• β-Hydrogens: The Kulinkovich reaction requires a Grignard reagent with β-hydrogens (e.g., EtMgBr, PrMgX) to form the titanacyclopropane intermediate via β-hydride elimination. [3][4]* Stoichiometry: At least two equivalents of the Grignard reagent are needed to react with the titanium(IV) alkoxide to form the dialkyltitanium species that precedes the titanacyclopropane. [5][6]Often, an excess is used to drive the reaction to completion.

Q3: I'm seeing several byproducts. What are the likely side reactions?

Understanding potential side reactions is key to optimizing for your desired azabicycle.

• Simple Amide Reduction or Addition: The Grignard reagent can act as a simple nucleophile, adding to the amide carbonyl to form a ketone (after hydrolysis) or an amino alcohol. This is more prevalent at higher temperatures or with highly reactive Grignard reagents.

• Ethene Formation: The formation of ethene can be a sign of a non-productive side reaction of the titanacyclopropane with additional titanium(IV) isopropoxide. [5]* Interrupted Kulinkovich-de Meijere Reaction: For certain substrates, particularly those where the formation of a cyclopropane would lead to a strained system (like an anti-Bredt imine), the reaction can follow an alternative pathway. [7]The intermediate may undergo protonolysis and fragmentation to yield an aminoketone instead of the expected cyclopropylamine. [7]This is a crucial consideration for complex azabicyclic systems.

Q4: What is the best choice of titanium precursor and solvent?

• Titanium Precursors:

  • Ti(OiPr)₄: This is the most common and commercially available precursor. [3] * ClTi(OiPr)₃: This can also be used and sometimes offers different reactivity profiles. [3] * MeTi(OiPr)₃: For the de Meijere modification, using methyltitanium triisopropoxide can sometimes improve yields, especially when a valuable Grignard reagent is used, as only one equivalent is required. [1]

• Solvents:

  • Ethers: Diethyl ether (Et₂O) and tetrahydrofuran (THF) are the most common solvents. [3]They are good at solvating the Grignard reagent and the titanium complexes.

  • Toluene: Can also be used, sometimes in combination with an ether. [3] * Solvent Polarity and Coordination: The choice of solvent can influence the aggregation state of the organometallic species and thus the reaction rate and selectivity. [8]It is crucial that the solvent is anhydrous.

Solvent	Boiling Point (°C)	Key Characteristics
Diethyl Ether	34.6	Often used for Grignard reagent preparation. Lower boiling point can be a limitation for higher temperature reactions.
Tetrahydrofuran (THF)	66	Higher boiling point than Et₂O. Good solvating properties for organometallic reagents.
Toluene	111	Non-coordinating solvent, can be useful for higher temperature reactions.

Experimental Protocol: General Procedure for Azabicycle Synthesis via Kulinkovich-de Meijere Reaction

This protocol provides a general guideline. You may need to optimize stoichiometry, temperature, and reaction time for your specific substrate.

1. Preparation:

• Thoroughly dry all glassware in an oven at >120 °C overnight and allow to cool under a stream of dry argon or nitrogen.

• Use anhydrous solvents, freshly distilled from an appropriate drying agent (e.g., THF from sodium/benzophenone).

• Ensure your amide (lactam) starting material is pure and dry.

2. Reaction Setup:

• To a flame-dried, three-necked flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, add the lactam (1.0 eq) and anhydrous solvent (e.g., THF) under an inert atmosphere.

• Add the titanium(IV) isopropoxide (1.0 - 1.2 eq) to the solution via syringe.

• Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

3. Grignard Addition:

• Slowly add the Grignard reagent (e.g., EtMgBr in THF, 2.5 eq) to the cooled solution via the dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not rise significantly.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

4. Workup:

• Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ or NH₄Cl at 0 °C.

• Allow the mixture to stir for 1 hour, then filter through a pad of Celite to remove the titanium salts. Wash the filter cake with an organic solvent (e.g., ethyl acetate).

• Separate the organic layer from the aqueous layer. Extract the aqueous layer 2-3 times with the same organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

5. Purification:

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate with a small percentage of triethylamine to prevent product streaking).

References

• Kulinkovich Reaction. Organic Chemistry Portal. [Link]

• Kulinkovich reaction. Wikipedia. [Link]

• Kulinkovich reaction. Grokipedia. [Link]

• Titanium Redox Catalysis: Insights and Applications of an Earth-Abundant Base Metal. ACS Catalysis. [Link]

• Kulinkovich Reaction. YouTube. [Link]

• Kulinkovich-de Meijere Reaction. Organic Chemistry Portal. [Link]

• Kulinkovich Reaction. SynArchive. [Link]

• Synthetic Approaches to Non-Tropane, Bridged, Azapolycyclic Ring Systems Containing Seven-Membered Carbocycles. Thieme Chemistry. [Link]

• Discussion Addendum for: Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses. [Link]

• On the Stereochemistry of the Kulinkovich Cyclopropanation of Nitriles. PMC - NIH. [Link]

• Kulinkovich-Szymoniak Reaction. Organic Chemistry Portal. [Link]

• How solvent determines the molecular reactive conformation and the selectivity: Solvation spheres and energy. Frontiers in Chemistry. [Link]

• Ch 8 : Solvent Effects. University of Calgary. [Link]

Sources

• 1. Kulinkovich-de Meijere Reaction [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Kulinkovich Reaction [organic-chemistry.org]
• 6. youtube.com [youtube.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. Frontiers | How solvent determines the molecular reactive conformation and the selectivity: Solvation spheres and energy [frontiersin.org]

Troubleshooting diastereomer separation in azabicyclo[3.1.0]hexane synthesis

Topic: Troubleshooting Diastereomer & Enantiomer Separation in 3-Azabicyclo[3.1.0]hexane Synthesis Ticket ID: #AZA-310-SEP Status: Open Assigned Specialist: Senior Application Scientist

Triage: What is your primary failure mode?

Welcome to the technical support hub for rigid bicyclic amines. The 3-azabicyclo[3.1.0]hexane scaffold is notoriously difficult to purify due to its conformational rigidity and the high basicity of the secondary amine. Please select the symptom that best matches your observation to jump to the relevant troubleshooting guide.

Symptom	Probable Cause	Recommended Module
Broad, tailing peaks on Silica TLC/Column.	Uncapped silanol interactions with the amine lone pair.	[Module A]
Co-elution of diastereomers (Endo/Exo or Cis/Trans).	Insufficient stationary phase selectivity for shape isomers.	[Module B]
"Oiling out" during salt crystallization.	Solvent polarity mismatch or kinetic entrapment of impurities.	[Module C]
Low recovery after acid/base extraction.	High water solubility of the free base (LogP < 0).	[Module D]

[Module A] Chromatography Troubleshooting: The "Sticky" Amine

Issue Description

Users report that 3-azabicyclo[3.1.0]hexane derivatives streak from the baseline to the solvent front on TLC, or elute as broad, asymmetrical peaks during flash chromatography, causing fraction contamination.

Root Cause Analysis

The 3-azabicyclo[3.1.0]hexane ring system forces the nitrogen lone pair into a fixed orientation. On standard silica gel (

), acidic silanol groups ( ) protonate this amine, forming strong hydrogen bonds or ionic interactions.[1] This results in "chemisorption" rather than the desired "physisorption."

Troubleshooting Protocol

1. The "Pre-Saturation" Technique (Recommended) Do not just add triethylamine (TEA) to your mobile phase. You must deactivate the silica before the run.

• Step 1: Slurry pack the column with Mobile Phase + 1% TEA.

• Step 2: Flush with 2 column volumes (CV) of the same buffer.

• Step 3: Run your separation with Mobile Phase + 0.5% TEA.

• Why? This ensures the "active" silanol sites are capped by TEA before your valuable amine touches the column.

2. The "Ammonia Shift" (For High Polarity) If your compound requires MeOH/DCM to move, TEA may not be strong enough.

• Recipe: Use 7N

  in MeOH (commercially available).

• Gradient: 0%

  10% (7N in MeOH) in DCM.

• Note: The ammonia competes more effectively for silanol sites than TEA for highly polar substrates.

Visualizing the Interaction

Caption: Mechanism of amine tailing and the competitive blocking effect of Triethylamine (TEA).

[Module B] Separation of Diastereomers (Endo/Exo)

Issue Description

Synthetic routes like the carbenoid addition to pyrrolines often yield mixtures of endo and exo isomers. These diastereomers have identical mass and very similar polarity, making silica separation difficult.

Technical Insight: The "Butterfly" Effect

The [3.1.0] system exists in a boat-like conformation. The endo isomer has the C6-substituent tucked "under" the wings of the bicycle, while the exo points out. This creates a shape difference but a minimal polarity difference.

Resolution Strategy Matrix:

Method	Suitability	Critical Parameter
Flash Chromatography	Low	Requires very high column efficiency (spherical silica, 20-40 µm).
Reverse Phase (C18)	Medium	pH control is vital. High pH (pH 10 with ) suppresses ionization, maximizing hydrophobicity differences.
Chiral HPLC/SFC	High	Polysaccharide columns (AD-H, OD-H) separate diastereomers based on inclusion complexation (shape) rather than polarity.

Recommended Protocol: High-pH Reverse Phase

If you lack chiral HPLC, use High-pH C18.

• Column: C18 Gemini-NX or XBridge (must be high-pH stable).

• Buffer A: 10 mM Ammonium Bicarbonate (pH 10.0).

• Buffer B: Acetonitrile.[2]

• Gradient: Shallow (e.g., 5% to 20% B over 20 minutes). Note: At pH 10, the amine is neutral. The exo isomer, being more sterically exposed, often interacts differently with the C18 chains than the shielded endo isomer.

[Module C] Crystallization & Salt Resolution

Issue Description

Chromatography is not scalable for >10g batches. Users attempt crystallization but obtain oils or amorphous solids.

Expert Solution: The Tartrate Resolution

For 3-azabicyclo[3.1.0]hexanes, derivatives of tartaric acid are the "Gold Standard" for resolving both diastereomers and enantiomers due to their ability to form rigid hydrogen-bond networks with the bicyclic amine.

Key Resolving Agents:

• L-DBTA: (–)-O,O'-Dibenzoyl-L-tartaric acid.

• D-DTTA: (+)-Di-p-toluoyl-D-tartaric acid.

Step-by-Step Resolution Protocol

Target: Separation of (1R,5S)-3-azabicyclo[3.1.0]hexane derivative.

• Stoichiometry: Use 0.5 to 1.0 equivalents of the resolving agent (start with 0.5 eq to precipitate the less soluble diastereomer salt selectively).

• Solvent System: The "Oiling Out" fix.

  • Avoid: Pure Methanol (solubility often too high).

  • Recommended:Ethanol/Ethyl Acetate (1:2) or Isopropanol/Water (95:5) .

• Procedure:

  • Dissolve crude amine in EtOH (warm, 50°C).

  • Add Resolving Agent (dissolved in warm EtOH).

  • Add EtOAc slowly until slight turbidity appears.

  • Crucial Step: Turn off heat and let cool to RT slowly (wrap flask in foil/towel). Rapid cooling = Oil.

  • If oil forms: Reheat to dissolve, add a seed crystal, and stir at the cloud point temperature.

Data Table: Common Salt Screens

Resolving Agent	Solvent System	Typical Outcome
L-Tartaric Acid	MeOH/H2O	Often too soluble; good for very polar derivatives.
Dibenzoyl-L-tartaric acid (L-DBTA)	EtOH/EtOAc	Excellent crystallinity; rigid lattice formation.
Mandelic Acid	IPA	Forms weaker salts; useful if tartrates fail.

[Module D] Workflow Decision Tree

Use this logic flow to determine the most efficient purification path for your specific mixture.

Caption: Decision matrix for selecting between chromatographic and crystallographic purification methods.

References & Grounding

• Chromatographic Tailing of Amines:

  • BenchChem Technical Support.[1][3] (2025).[1] "Troubleshooting Streaking of Amines on Silica Gel Columns." Link

  • Biotage Application Note. (2023).[4] "Is there an easy way to purify organic amines?" Link

• Synthesis & Separation of Azabicyclo[3.1.0]hexanes:

  • Organic Letters.[5] (2018).[5] "Asymmetric Construction of 3-Azabicyclo[3.1.0]hexane Skeleton..." (Detailed synthesis and separation data). Link

  • RSC Advances. (2022).[4][6][7] "Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation." Link

• Salt Resolution (Tartrates):

  • Google Patents (WO2007075790A1). "Process for the preparation of 6,6-dimethyl-3-azabicyclo-[3.1.0]-hexane compounds and enantiomeric salts thereof." (Specific protocols for DBTA/DTTA resolutions). Link

  • Asian Journal of Chemistry.[2] "Resolution of Diastereomeric Tartaric Acid Monoamides." (Mechanistic insight into tartrate binding). Link

Disclaimer: All protocols involve hazardous chemicals. Consult your institution's Chemical Hygiene Plan before proceeding.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. brainly.com [brainly.com]
• 5. Asymmetric Construction of 3-Azabicyclo[3.1.0]hexane Skeleton with Five Contiguous Stereogenic Centers by Cu-Catalyzed 1,3-Dipolar Cycloaddition of Trisubstituted Cyclopropenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diastereoselective cascade synthesis of azabicyclo[3.1.0]hexanes from acyclic precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Nitrile Hydrolysis in Sterically Hindered Bicyclic Systems

Welcome to the technical support center for nitrile hydrolysis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of converting sterically hindered bicyclic nitriles to their corresponding carboxylic acids or amides. The inherent steric hindrance in these systems often renders standard hydrolysis protocols ineffective, leading to low yields, incomplete conversion, or undesired side reactions. This resource provides in-depth, experience-driven answers to common challenges, helping you to optimize your reaction conditions and achieve your synthetic goals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My standard acidic hydrolysis (e.g., refluxing with aqueous HCl or H2SO4) is failing for my sterically hindered bicyclic nitrile. What is the underlying issue and what are my next steps?

Answer:

The primary challenge with sterically hindered nitriles is the difficulty for a nucleophile, in this case, water, to attack the electrophilic carbon of the nitrile group.[1][2] The bulky bicyclic framework physically blocks this approach. Under standard acidic conditions, protonation of the nitrile nitrogen increases the electrophilicity of the carbon, but if the steric barrier is too great, the reaction will still be incredibly slow or may not proceed at all.[1][2][3] Prolonged exposure to harsh acidic conditions at high temperatures can also lead to degradation of the starting material or product.[4]

Troubleshooting Workflow:

• Increase Reaction Time and Temperature: While it may seem obvious, sometimes a significant increase in reaction time (from hours to days) and temperature can overcome the activation energy barrier. However, monitor for decomposition.

• Stronger Acid Systems: Consider using a mixture of acids. For instance, a combination of a carboxylic acid like acetic acid with a strong mineral acid such as sulfuric acid can be effective for some hindered nitriles.[5]

• Microwave-Assisted Hydrolysis: Microwave irradiation can dramatically accelerate the rate of hydrolysis by rapidly heating the reaction mixture.[6] This can often drive sluggish reactions to completion in a fraction of the time required for conventional heating.[7]

• Phase-Transfer Catalysis: If your nitrile has low solubility in the aqueous acid, a phase-transfer catalyst can facilitate the reaction by bringing the reactants together at the interface.

Q2: I'm observing the formation of the amide intermediate, but the reaction stalls and won't proceed to the carboxylic acid. How can I drive the reaction to completion?

Answer:

The hydrolysis of a nitrile to a carboxylic acid is a two-step process, with the amide as a key intermediate.[8][9][10] In some cases, especially under milder basic conditions, the hydrolysis of the amide to the carboxylic acid can be the rate-limiting step.[11][12] This is because the amide is generally more stable and less electrophilic than the protonated nitrile.

Strategies to Promote Complete Hydrolysis:

• Switch to Harsher Conditions: If you are using mild basic conditions, switching to more forcing conditions, such as a higher concentration of a stronger base (e.g., 40% aqueous NaOH) and increasing the temperature to reflux, will typically facilitate the hydrolysis of the amide.[1][13]

• Acidic Hydrolysis as a Second Step: If you have isolated the amide, you can subject it to a separate acidic hydrolysis step. Refluxing the amide with aqueous HCl or H2SO4 is a standard and effective method for converting amides to carboxylic acids.[10]

• Extended Reaction Times: As with the initial nitrile hydrolysis, simply extending the reaction time under the current conditions may be sufficient to drive the reaction to completion.

Q3: My bicyclic system contains other acid- or base-sensitive functional groups. How can I selectively hydrolyze the nitrile without affecting other parts of my molecule?

Answer:

This is a common and critical challenge in complex molecule synthesis. Protecting groups are one strategy, but they add steps to the overall synthesis.[14][15] A more elegant approach is to use reaction conditions that are highly selective for the nitrile group.

Recommended Selective Hydrolysis Methods:

• Enzymatic Hydrolysis: This is often the mildest and most selective method. Nitrilase enzymes catalyze the direct hydrolysis of nitriles to carboxylic acids and ammonia under neutral pH and at or near room temperature.[16][17][18] This method is highly chemoselective and can be stereoselective as well.[19][20] The key is to find a nitrilase that accepts your sterically hindered substrate.

• Transition Metal-Catalyzed Hydration: Certain platinum-based catalysts, such as the Ghaffar-Parkins catalyst, are known to hydrate even sterically hindered nitriles to their corresponding amides under neutral and mild conditions.[21][22] This method is particularly useful when the amide is the desired product or when the molecule is sensitive to both acid and base.

• Manganese Dioxide (MnO2) Mediated Hydration: Flow chemistry using a column packed with manganese dioxide has been shown to be a mild and selective method for converting nitriles to amides.[23] This heterogeneous catalysis method allows for easy product isolation by simply concentrating the eluent.[23]

Troubleshooting Guide: Low Yield and Incomplete Conversion

Symptom	Potential Cause	Suggested Solution
No reaction or very low conversion	Insufficiently forcing conditions due to steric hindrance.	1. Increase temperature to reflux.[4] 2. Use a stronger acid or base system.[13] 3. Employ microwave-assisted heating.[6][7] 4. Consider enzymatic or metal-catalyzed methods for highly hindered systems.[21][24]
Reaction stops at the amide intermediate	The amide is resistant to further hydrolysis under the current conditions.	1. Switch to more vigorous conditions (higher temperature, more concentrated acid/base).[1] 2. Isolate the amide and perform a separate, dedicated hydrolysis step under strong acidic conditions.[10]
Decomposition of starting material or product	Reaction conditions are too harsh.	1. Lower the reaction temperature and extend the reaction time. 2. Switch to a milder, more selective method like enzymatic hydrolysis or transition metal catalysis.[21][22]
Inconsistent results between batches	Purity of starting material or reagents.	1. Ensure the starting nitrile is pure. 2. Use fresh, high-purity acids, bases, and solvents.
Formation of side products	Presence of other reactive functional groups.	1. Use protecting groups for sensitive functionalities.[14][15] 2. Employ a chemoselective method such as enzymatic hydrolysis.[19]

Experimental Protocols

Protocol 1: Microwave-Assisted Acidic Hydrolysis

This protocol is a starting point for the rapid hydrolysis of sterically hindered nitriles that are not sensitive to strong acid.

• Reaction Setup: In a microwave-safe reaction vessel, combine the bicyclic nitrile (1.0 eq), 6 M aqueous hydrochloric acid (10-20 volumes), and a magnetic stir bar.

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Heat the mixture to 150-180 °C with stirring. The reaction time will need to be optimized, but start with 30-60 minute intervals.

• Workup: After cooling, carefully neutralize the reaction mixture with a suitable base (e.g., saturated aqueous NaHCO₃ or solid Na₂CO₃) to pH ~8-9. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude carboxylic acid by recrystallization or column chromatography.

Protocol 2: General Procedure for Enzymatic Hydrolysis with Nitrilase

This protocol provides a general framework. The specific buffer, pH, temperature, and enzyme concentration will depend on the chosen nitrilase.

• Enzyme and Substrate Preparation: Prepare a buffer solution (e.g., phosphate buffer, pH 7.0-8.0). Dissolve or suspend the bicyclic nitrile in the buffer. A co-solvent like DMSO or methanol (typically 5-10% v/v) may be needed to aid solubility.[25]

• Enzymatic Reaction: Add the nitrilase (as a whole-cell biocatalyst, cell-free extract, or purified enzyme) to the substrate solution.[25] Incubate the reaction mixture at the optimal temperature for the enzyme (often 25-40 °C) with gentle agitation.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., HPLC, GC, TLC).

• Workup: Once the reaction is complete, acidify the mixture to a low pH (e.g., pH 2-3) with dilute HCl to precipitate the carboxylic acid and denature the enzyme.

• Isolation: Extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product. Purify as needed.

References

• Kobayashi, M., & Shimizu, S. (1994). Versatile nitrilases: Nitrile-hydrolysing enzymes. FEMS Microbiology Letters, 120(3), 217-223. [Link]

• Cowan, D., et al. (1998). Nitrilases: much more than simple catalysts. Extremophiles, 2(3), 207-216. [Link]

• Wikipedia. (2023). Nitrilase. [Link]

• Fournand, D., & Arnaud, A. (2001). Mild and selective hydrolysis of a large range of nitriles leading to carboxylic acids was achieved under neutral conditions by an immobilized and genetically modified enzyme preparation from Alcaligenes faecalis ATCC8750. Journal of Agricultural and Food Chemistry, 49(11), 5247-5252. [Link]

• Prasad, S., & Bhalla, T. C. (2010). Biocatalytic hydrolysis of nitriles. ResearchGate. [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

• Chemistry Steps. (2021). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Pearson. (2024). Review of Nitriles Explained. [Link]

• LibreTexts Chemistry. (2025). 20.7: Chemistry of Nitriles. [Link]

• Starks, C. M. (1970). U.S. Patent No. 3,542,822. Washington, DC: U.S.

• Rabinovitch, B. S., & Winkler, C. A. (1942). The hydrolysis of aliphatic nitriles in concentrated hydrochloric acid solutions. Canadian Journal of Research, 20b(5), 73-81. [Link]

• Canadian Science Publishing. (1942). THE HYDROLYSIS OF ALIPHATIC NITRILES IN CONCENTRATED HYDROCHLORIC ACID SOLUTIONS. [Link]

• Sciencemadness Discussion Board. (2008). A question on the hydrolisis of nitriles to acids. [Link]

• Cini, E., et al. (1993). 'Dry' hydrolysis of nitriles effected by microwave heating. Journal of the Chemical Society, Perkin Transactions 2, (4), 657-660. [Link]

• Clark, J. (2015). Hydrolysing Nitriles. Chemguide. [Link]

• Organic Chemistry Tutor. (2024). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Nitriles. [Link]

• Chemguide. (n.d.). Hydrolysing Nitriles. [Link]

• Master Organic Chemistry. (n.d.). Acidic Hydrolysis of Nitriles To Amides. [Link]

• Fuchigami, T., et al. (2005). Facile and Highly Selective Conversion of Nitriles to Amides via Indirect Acid-Catalyzed Hydration Using TFA or AcOH−H2SO4. The Journal of Organic Chemistry, 70(4), 1285-1288. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by oxidation, hydrolysis or rearrangement. [Link]

• Li, J., et al. (2019). Trash to Treasure: Eco-Friendly and Practical Synthesis of Amides by Nitriles Hydrolysis in WEPPA. Molecules, 24(21), 3838. [Link]

• Organic Chemistry Data. (n.d.). Nitrile to Acid - Common Conditions. [Link]

• Organic Chemistry Data. (n.d.). Nitrile to Amide - Common Conditions. [Link]

• Garg, N. K., et al. (2024). Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. Organic Syntheses, 101, 327-341. [Link]

• Yasuda, M., et al. (2024). Enhancing the Catalytic Efficiency of Nitrilase for Sterically Hindered Substrates by Distal Sites Engineering. Green Synthesis and Catalysis. [Link]

• CEM Corporation. (n.d.). Hydrolysis Reaction. [Link]

• Wikipedia. (2024). Protecting group. [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. [Link]

• JoVE. (n.d.). Preparation of Carboxylic Acids: Hydrolysis of Nitriles. [Link]

• Zahid, U. (2017). Nitrile Hydrolysis. Academia.edu. [Link]

• Fernández, G. (n.d.). Basic hydrolysis of nitriles. Química Orgánica. [Link]

• Brady, D., & Jordaan, J. H. L. (2009). Green chemistry: highly selective biocatalytic hydrolysis of nitrile compounds. South African Journal of Science, 105(1-2), 34-39. [Link]

• de la Hoz, A., et al. (2010). Solvent Free, Microwave Assisted Conversion of Aldehydes into Nitriles and Oximes in the Presence of NH2OH·HCl and TiO2. Molecules, 15(1), 198-207. [Link]

• Cotter, R. J., & Gilman, H. (1959). Hydrolysis in the absence of bulk water 2. Chemoselective hydrolysis of nitriles using tetrahalophthalic acids. Journal of Organic Chemistry, 24(4), 579-580. [Link]

• Ley, S. V., et al. (2014). Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide. Angewandte Chemie International Edition, 53(8), 2175-2178. [Link]

• Jiang, X., et al. (2004). Platinum-catalyzed selective hydration of hindered nitriles and nitriles with acid- or base-sensitive groups. Organic Letters, 6(8), 1233-1235. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Sciencemadness Discussion Board - A question on the hydrolisis of nitriles to acids. - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrolysis Reaction [cem.com]
• 7. ‘Dry’ hydrolysis of nitriles effected by microwave heating - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
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• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 12. Basic hydrolysis of nitriles [quimicaorganica.org]
• 13. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 14. Protecting group - Wikipedia [en.wikipedia.org]
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• 17. Nitrilases in nitrile biocatalysis: recent progress and forthcoming research - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. mdpi.com [mdpi.com]
• 25. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Resolution of 2-Substituted Azabicyclo[3.1.0]hexanes

Ticket Subject: Troubleshooting Isomer Resolution (Cis/Trans & Enantiomeric Separation) Assigned Specialist: Senior Application Scientist, Separation Sciences Division Status: Open

Executive Summary & Diagnostic Triage

Welcome to the technical support hub for the azabicyclo[3.1.0]hexane scaffold. This rigid bicyclic amine is a "privileged structure" in medicinal chemistry (e.g., glutamate receptor agonists, HCV inhibitors), but its synthesis often yields complex isomeric mixtures.

The Core Challenge: The 2-substituted azabicyclo[3.1.0]hexane system possesses two key stereochemical features:

• Diastereomers (Cis/Trans): The relationship between the C2-substituent and the cyclopropane ring (fused at C1-C5).

• Enantiomers: The absolute configuration of the chiral centers (1R, 2S, 5R vs. 1S, 2R, 5S, etc.).

Diagnostic Matrix (Start Here): Before proceeding, identify your specific separation hurdle using the table below.

Symptom	Diagnosis	Recommended Protocol
Two distinct spots on TLC ($ \Delta R_f > 0.1 $)	Diastereomers (Cis/Trans)	Protocol A: Silica Gel Flash Chromatography
Single spot on TLC / Overlapping HPLC peaks	Enantiomers OR Tight Diastereomers	Protocol B: Derivatization & Chiral HPLC
Broad/Tailing peaks on Silica	Free Amine Interaction	Protocol C: N-Protection (Boc/Cbz)
Uncertain Structural Assignment	Stereochemical Ambiguity	Protocol D: NOE-NMR Analysis

Resolution Workflow (Decision Tree)

The following logic flow illustrates the standard operating procedure for resolving these mixtures.

Figure 1: Decision tree for selecting the appropriate resolution strategy based on initial analytical data.

Technical Protocols

Protocol A: Silica Gel Resolution (Diastereomers)

Applicability: Separation of cis and trans diastereomers.[1][2][3] Theory: The "folded" nature of the [3.1.0] system creates significant differences in molecular volume and polarity between cis (substituent crowded against cyclopropane) and trans isomers.

Step-by-Step:

• Solvent System: Use a gradient of Hexanes/Ethyl Acetate (for N-protected) or DCM/MeOH/NH₄OH (90:9:1) for free amines.

• Loading: Do not overload. Use <1% w/w sample-to-silica ratio if

  is tight.

• Troubleshooting:

  • Issue: Peaks are tailing severely.

  • Fix: The secondary amine at N2 is interacting with silanols. Add 1% Triethylamine (TEA) to the mobile phase or proceed to Protocol C (Protection).

Protocol B: Chiral HPLC/SFC (Enantiomers & Tight Diastereomers)

Applicability: Resolving enantiomers (e.g., (+)-cis from (-)-cis) or difficult diastereomers.

Recommended Column Chemistries: Polysaccharide-based columns are the industry standard for rigid bicyclic amines.

Column Type	Selector	Mobile Phase (SFC)	Mobile Phase (Normal Phase)
Amylose-1	Amylose tris(3,5-dimethylphenylcarbamate)	CO₂ / MeOH (5-20%)	Hexane / IPA (90:10)
Cellulose-1	Cellulose tris(3,5-dimethylphenylcarbamate)	CO₂ / EtOH (5-20%)	Hexane / EtOH (90:10)
Immobilized	Amylose tris(3-chlorophenylcarbamate)	CO₂ / MeOH + 0.1% DEA	Hexane / DCM / MeOH

Technical Note: For free amines, always add 0.1% Diethylamine (DEA) or Isopropylamine to the mobile phase to suppress peak tailing.

Protocol C: N-Derivatization (The "Lock" Strategy)

Applicability: Mandatory for difficult separations. Mechanism: Protecting the nitrogen (e.g., with a Boc group) eliminates the basicity (preventing silica interaction) and restricts the conformational flexibility of the pyrrolidine ring, often amplifying the difference in interaction with the stationary phase.

Procedure (N-Boc Formation):

• Dissolve crude amine (1.0 eq) in DCM.

• Add

  (2.0 eq) and (1.1 eq).

• Stir at RT for 2-4 hours.

• Wash with 1M citric acid (removes unreacted amine) and brine.

• Concentrate and inject onto HPLC.

Protocol D: Structural Assignment (NOE NMR)

Applicability: Determining which isomer is cis and which is trans. Theory: In the [3.1.0] system, the "cis" isomer places the C2-proton in close spatial proximity to specific cyclopropane protons (H1/H5 or H6), depending on the exact substitution.

Key Correlations (2-substituted-2-azabicyclo[3.1.0]hexane):

• Cis-Isomer: Strong NOE correlation between the C2-H proton and the cyclopropane bridgehead protons (H1/H5) .

• Trans-Isomer: Weak or absent NOE between C2-H and H1/H5; potential NOE between the C2-Substituent and the bridgehead.

Critical Check: Ensure your NMR solvent is

or . DMSO- can sometimes broaden peaks due to viscosity and hydrogen bonding.

Frequently Asked Questions (FAQ)

Q1: I see peak splitting in my NMR spectrum for the pure compound. Is it still impure?

• Answer: Likely not. N-Boc and N-Cbz protected azabicyclo[3.1.0]hexanes often exist as rotamers (restricted rotation around the N-CO bond) on the NMR timescale.

• Verification: Run the NMR at elevated temperature (50°C - 60°C). If the split peaks coalesce into sharp singlets, they are rotamers, not impurities.

Q2: Why can't I separate the free amine on Chiral HPLC?

• Answer: Free secondary amines in this scaffold are highly basic. They bind strongly to the residual silanols on the silica support of chiral columns.

• Solution: Use Protocol C to convert to the N-Boc derivative. The separation factor (

  ) usually increases significantly, and peak shape improves.

Q3: Which isomer usually elutes first on Silica?

• Answer: While not an absolute rule, for 2-aryl-azabicyclo[3.1.0]hexanes, the cis-isomer (where the aryl group is crowded against the cyclopropane) is often less polar (more compact/shielded) and elutes before the trans-isomer on standard silica. However, this must be confirmed via NOE.

References

• Synthesis and Resolution of Azabicyclo[3.1.

  • Wolan, A., et al. "Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds."[4] Tetrahedron Letters, 2011.[4]

• Pharmacological Relevance & Configuration

  • de Costa, B. R., et al. "Synthesis, configuration, and activity of isomeric 2-phenyl-2-(N-piperidinyl)bicyclo[3.1.0]hexanes."[5] Journal of Medicinal Chemistry, 1992.

• Chromatographic Methods

  • Wang, Y., et al. "Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes... and diastereomeric isolation."[1] RSC Advances, 2018.

• Stereoselective Synthesis & NOE Assignment

  • Charette, A. B., et al. "Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates." Organic Letters, 2024.

Sources

• 1. Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 3. Synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]
• 5. Synthesis, configuration, and activity of isomeric 2-phenyl-2-(N-piperidinyl)bicyclo[3.1.0]hexanes at phencyclidine and sigma binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Reactions at the Bridgehead

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for "Overcoming Steric Hindrance at the Bridgehead Carbon 1 Position." This resource is designed to provide you, our fellow researchers, with practical, in-depth guidance on navigating the unique challenges of functionalizing sterically congested bridgehead carbons. As Senior Application Scientists, we've compiled this guide based on a synthesis of established literature and field-proven insights to help you troubleshoot your experiments and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers encounter when working with bridgehead systems.

Q1: Why are standard S_N1 and S_N2 reactions so difficult at a bridgehead carbon?

A1: The difficulty arises from fundamental principles of reaction mechanism and molecular geometry.

• S_N2 Reactions: These reactions require a backside attack by the nucleophile, leading to an inversion of stereochemistry. At a bridgehead position, the cage-like structure completely blocks the backside of the carbon, making this approach sterically impossible.[1][2][3]

• S_N1 Reactions: This pathway involves the formation of a carbocation intermediate. A stable carbocation prefers a trigonal planar geometry with sp² hybridization.[4][5] However, the rigid framework of a bicyclic system prevents the bridgehead carbon from achieving this planarity, resulting in a highly unstable, high-energy carbocation. This concept is central to Bredt's Rule , which states that a double bond (and by extension, a planar carbocation) cannot be formed at the bridgehead of a small, bridged ring system due to excessive angle strain.[4]

Q2: What is Bredt's Rule and how does it impact my reaction design?

A2: Bredt's Rule is an empirical observation that a double bond cannot be placed at the bridgehead of a bridged ring system unless the rings are large enough to accommodate the geometric strain. This is because the p-orbitals required to form the pi bond cannot achieve the necessary parallel alignment.[4] This has significant implications for reactions that proceed through sp²-hybridized intermediates or transition states at the bridgehead, including:

• S_N1 reactions: As mentioned, the resulting carbocation would be highly strained and difficult to form.

• E2 elimination reactions: These reactions would require the formation of a bridgehead alkene, which is often prohibited by Bredt's Rule.

Therefore, when designing a synthesis involving a bridgehead carbon, you must consider alternative mechanisms that avoid the formation of these unstable intermediates.

Q3: Are there any general strategies to functionalize a bridgehead position?

A3: Yes, several successful strategies bypass the limitations of traditional S_N1 and S_N2 reactions. These often involve generating reactive intermediates that are not subject to the same geometric constraints. Key approaches include:

• Carbocation-mediated reactions under strongly acidic conditions: Reactions like the Ritter and Koch-Haaf reactions can generate bridgehead carbocations, which are then trapped by nucleophiles.[6][7]

• Free-radical reactions: Bridgehead radicals are not as constrained by geometry as carbocations and can be a viable pathway for functionalization.[8][9][10]

• Bridgehead enolates: It is possible to form enolates at the bridgehead position, which can then react with various electrophiles.[5][11][12][13][14]

• C-H activation: Transition-metal-catalyzed C-H activation has emerged as a powerful tool for directly functionalizing otherwise inert bridgehead C-H bonds.[15][16][17]

We will delve into the specifics of these methods in the troubleshooting guides and protocols below.

Troubleshooting Guides

This section provides in-depth guidance on common problems you might encounter during your experiments, along with potential causes and solutions.

Guide 1: Low Yields in Ritter Reactions with Bridgehead Alcohols

The Ritter reaction is a powerful method for introducing an amino group at a bridgehead position via a carbocation intermediate.[6][13][18][19][20] However, achieving high yields can be challenging.

Problem: You are observing low yields of the desired N-bridgehead-substituted amide.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Incomplete Carbocation Formation	The bridgehead carbocation is inherently unstable. Insufficiently strong acidic conditions may not be enough to promote the dehydration of the starting alcohol to form the necessary carbocation intermediate.	- Increase Acid Strength: Switch from a standard strong acid like sulfuric acid to a superacid system (e.g., HF-SbF₅ or triflic acid).- Optimize Reaction Temperature: While higher temperatures can promote carbocation formation, they can also lead to side reactions. Carefully screen a range of temperatures to find the optimal balance.
Competing Elimination Reactions	Although Bredt's rule often disfavors bridgehead alkenes, under forcing conditions, elimination can still occur, especially in larger, more flexible ring systems.	- Lower Reaction Temperature: Elimination reactions are generally favored at higher temperatures. Running the reaction at a lower temperature can favor the substitution pathway.- Use a Less Nucleophilic Acid: The conjugate base of the acid can act as a base to promote elimination. Using an acid with a non-nucleophilic counterion (e.g., triflic acid) can minimize this side reaction.
Rearrangement of the Carbocation	In some systems, the initially formed bridgehead carbocation may undergo rearrangement to a more stable carbocation, leading to a mixture of products.[21]	- Use a More Rigid Bridgehead System: Systems like adamantane are less prone to rearrangement due to their rigid structure.- Computational Analysis: Consider performing DFT calculations to predict the relative stabilities of potential carbocation intermediates and the energy barriers for rearrangement.[22]
Poor Nucleophilicity of the Nitrile	Electron-withdrawing groups on the nitrile can reduce its nucleophilicity, slowing down the trapping of the carbocation.	- Choose an Appropriate Nitrile: Use a nitrile with electron-donating groups if the reaction is sluggish. Acetonitrile is a common and effective choice.

Guide 2: Side Reactions and Poor Conversion in Koch-Haaf Reactions

The Koch-Haaf reaction is an excellent method for installing a carboxylic acid group at a bridgehead position.[7][21] It proceeds through a carbocation intermediate that is trapped by carbon monoxide.

Problem: Your Koch-Haaf reaction is giving a mixture of products or has a low conversion rate.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Carbon Monoxide Pressure	The trapping of the bridgehead carbocation by CO is a critical step. Low CO pressure can lead to incomplete reaction or allow the carbocation to react via other pathways.	- Increase CO Pressure: Ensure your reaction setup can safely handle high pressures and increase the CO pressure according to literature precedents for similar substrates.[7][23]
Formation of Rearrangement Products	Similar to the Ritter reaction, carbocation rearrangements can occur, leading to a mixture of carboxylated products.[21][23]	- Optimize Reaction Temperature: Lower temperatures can sometimes suppress rearrangements.- High Dilution Conditions: Running the reaction under high dilution can favor the desired intramolecular trapping of the carbocation over intermolecular rearrangement pathways.[21]
Formation of Ethers or Alkyl Sulfates	If using an alcohol as the starting material, it can react with another alcohol molecule to form an ether, or with sulfuric acid to form an alkyl sulfate.[23]	- Use an Alkene as the Starting Material: If possible, starting with the corresponding alkene can circumvent these side reactions.- Use Formic Acid as a CO Source (Koch-Haaf variant): This variation can sometimes be performed under milder conditions, reducing side reactions.[7]
Substrate Decomposition	The highly acidic conditions required for the Koch-Haaf reaction can lead to the decomposition of sensitive substrates.	- Use a Milder Acid System: While strong acids are necessary, exploring different superacid systems or using a solid acid catalyst like Nafion-H might offer a milder alternative.[18]

Experimental Protocols

Here we provide detailed, step-by-step methodologies for key reactions to overcome steric hindrance at the bridgehead.

Protocol 1: Synthesis of 1-Adamantanamine via the Ritter Reaction

This protocol describes the synthesis of 1-adamantanamine from 1-adamantanol, a common starting material in the synthesis of antiviral drugs.[1]

Workflow Diagram:

Caption: Workflow for the synthesis of 1-adamantanamine.

Materials:

• 1-Adamantanol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Acetonitrile

• Sodium Hydroxide (NaOH)

• Diethyl ether or Dichloromethane

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Separatory funnel

Procedure:

• Carbocation Formation: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, carefully add 1-adamantanol to a mixture of concentrated sulfuric acid and nitric acid. Stir until the solid is completely dissolved. The strong acids protonate the hydroxyl group, which then leaves as a water molecule to form the 1-adamantyl cation.

• Ritter Reaction: While maintaining the temperature below 10 °C, slowly add acetonitrile dropwise to the reaction mixture using a dropping funnel. The nitrile acts as a nucleophile and attacks the carbocation to form a nitrilium ion intermediate.

• Hydrolysis: After the addition of acetonitrile is complete, allow the reaction to stir at room temperature for several hours. Then, carefully pour the reaction mixture over crushed ice. This will hydrolyze the nitrilium ion intermediate to form N-(1-adamantyl)acetamide.

• Neutralization and Extraction: Neutralize the acidic solution by slowly adding a concentrated solution of sodium hydroxide until the pH is basic. This will deprotonate the amine. Extract the aqueous layer with diethyl ether or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-adamantanamine. Further purification can be achieved by recrystallization or column chromatography.

Protocol 2: Carboxylation of Adamantane using the Koch-Haaf Reaction

This protocol details the synthesis of 1-adamantanecarboxylic acid, a key intermediate in the synthesis of various pharmaceuticals.[7][10][18][21][24][25]

Workflow Diagram:

Caption: Workflow for the Koch-Haaf carboxylation of adamantane.

Materials:

• Adamantane

• Superacid system (e.g., HF-SbF₅) or concentrated sulfuric acid

• Carbon monoxide (CO) gas

• High-pressure reactor (autoclave)

• Appropriate solvent (e.g., dichloromethane)

• Ice

• Magnetic stirrer and stir bar

Procedure:

• Carbocation Generation: In a high-pressure reactor, dissolve adamantane in the chosen acid system. The strong acid will abstract a hydride from the adamantane, generating the 1-adamantyl cation.

• Carbonylation: Pressurize the reactor with carbon monoxide gas to the desired pressure (typically several atmospheres). The carbon monoxide will act as a nucleophile and attack the carbocation to form an acylium cation.

• Reaction: Stir the reaction mixture at the appropriate temperature for the specified time. The reaction progress can be monitored by taking aliquots and analyzing them by GC-MS or NMR.

• Hydrolysis: After the reaction is complete, carefully depressurize the reactor and pour the reaction mixture over crushed ice to hydrolyze the acylium cation to the carboxylic acid.

• Work-up and Purification: Extract the product with an organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization.

Advanced Strategies and Mechanistic Insights

Beyond these classic reactions, modern synthetic chemistry offers a range of other techniques to functionalize bridgehead carbons.

C-H Activation

Transition metal-catalyzed C-H activation has revolutionized the synthesis of complex molecules by allowing for the direct conversion of C-H bonds into C-C or C-heteroatom bonds.[3][15][16][17][26][27] For bridgehead systems, this approach is particularly attractive as it avoids the formation of unstable carbocation intermediates.

Mechanism Overview:

Caption: Generalized catalytic cycle for C-H activation.

Various transition metals, including rhodium, palladium, and iridium, have been successfully employed for the C-H functionalization of bridgehead positions in molecules like adamantane and bicyclo[1.1.1]pentane.[16][17][28]

Bridgehead Enolates

Contrary to initial expectations, it is possible to generate enolates at bridgehead positions, which can then be trapped with electrophiles.[4][5][11][12][13][14][17][29][30] This provides a powerful method for forming C-C bonds at these sterically hindered centers. The formation of these enolates is often achieved using strong, non-nucleophilic bases like lithium amides.

Photochemical and Free-Radical Reactions

Photochemical reactions, such as the Norrish-Yang cyclization, and free-radical halogenations offer alternative pathways for functionalizing bridgehead positions.[6][8][19][31][32][33][34] These reactions proceed through radical intermediates, which are not subject to the same geometric constraints as carbocations.

Computational and Spectroscopic Analysis

Modern computational chemistry, particularly Density Functional Theory (DFT), is an invaluable tool for understanding and predicting the reactivity of bridgehead systems.[7][12][22][26][29] DFT calculations can be used to:

• Determine the relative stabilities of intermediates and transition states.

• Predict reaction pathways and potential side reactions.

• Elucidate reaction mechanisms.

Spectroscopic techniques, especially Nuclear Magnetic Resonance (NMR), are crucial for characterizing bridgehead compounds and their reactive intermediates.[22][30][32] For example, ¹³C NMR spectroscopy can be used to directly observe and characterize stable carbocations in superacid media.[22][30]

References

• BenchChem. (2025). Application Notes and Protocols: The Use of 3-Acetylamino-adamantane-1-carboxylic Acid in the Synthesis of Antiviral Agents. BenchChem.
• Organic Chemistry Frontiers. (2020). Recent advances in the synthesis of bridgehead (or ring-junction)
• Synthetic Advances in the C–H Activ
• Organic Letters. (2004). Efficient Synthesis of 1-Adamantanecarboxaldehyde by the GaCl3-Mediated Carbonylation of Adamantane under Mild Reaction Conditions.
• Master Organic Chemistry. (2022).
• RSC Publishing. (2022). Oxidative bridgehead functionalization of (4 + 3) cycloadducts obtained from oxidopyridinium ions. The Royal Society of Chemistry.
• Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity. PMC.
• BenchChem. (2025). Adamantane Derivatives: A Comprehensive Technical Guide for Researchers and Drug Development Professionals.
• BenchChem. (2025).
• PubMed. (2003). Bridgehead enolates: substitution and asymmetric desymmetrization of small bridged carbonyl compounds by lithium amide bases.
• MSU chemistry. Chemical Reactivity.
• Nottingham ePrints. (2025).
• Synthesis, bridgehead functionalization, and photoisomerization of 9,10-diborat
• Ritter reaction.
• Finding activity through rigidity: syntheses of natural products containing tricyclic bridgehead carbon centers. PMC.
• Enantioselective C–H Functionaliz
• Organic & Biomolecular Chemistry. (2013). Bridgehead enolate or bridgehead organolithium? DFT calculations provide insights into a difficult bridgehead substitution reaction in the synthesis of the polycyclic polyprenylated acylphloroglucinol (PPAP) nemorosone. RSC Publishing.
• ResearchGate. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.
• Wikipedia. Koch reaction.
• ResearchG
• Fiveable. (2025). Ritter Reaction Definition - Organic Chemistry Key Term.
• Wikipedia. Ritter reaction.
• One-Pot Synthesis of Polycarboxylic Acids of Adamantane Type.
• Chemistry Stack Exchange. (2024). Can the bridge head carbon of a bicyclic ring be a free radical?
• Stable carbocations. CXLVII.
• Iowa State University Digital Repository.
• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. PMC.
• Organic Chemistry Portal. Ritter Reaction.
• Wikipedia.
• Dalal Institute. Reactivity – Effects of Substrate Structure, Attacking Nucleophile, Leaving Group and Reaction Medium.
• Structure and Mechanism: A free radical: is any molecular species capable of independent existence th
• e-PG Pathshala. Organic Chemistry -III Module No and Title.
• Scribd.
• Dalal Institute.
• Organic Chemistry Tutor.
• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. (2022).
• Ritter Reaction. (2019).
• ResearchGate. Koch-Haaf reactions of adamantanols. a.
• ResearchGate.
• Synthesis, bridgehead functionalization, and photoisomerization of 9,10-diborat
• MDPI. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.
• Journal of the Chemical Society, Perkin Transactions 1. Carboxylation of 2-methyladamantan-2-ol and 2-(1-adamantyl)
• Chemistry Stack Exchange. (2020).
• ResearchGate. Koch-Haaf reactions of adamantanols. a.
• Collective Approach to Advancing C–H Functionaliz
• Molecule.one. (2025). Scaling High-Throughput Experimentation Unlocks Robust Reaction-Outcome Prediction.
• YouTube. (2024). Norrish type-2 reaction: Basic concept, Mechanism and Examples.
• (PDF)

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Reference Data & Comparative Studies

Comparative Guide: Spectral Characterization of 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

Executive Summary & Structural Significance

The 2-azabicyclo[3.1.0]hexane scaffold is a privileged structure in drug discovery, serving as a conformationally restricted analogue of proline and a core pharmacophore for NMDA receptor antagonists and triple reuptake inhibitors.

This guide focuses on the 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile (CAS: 1824447-69-9).[1] This specific intermediate is critical because the C1-nitrile functionality creates a quaternary center at the bridgehead, a structural motif that significantly alters the pKa and metabolic stability compared to its C3-substituted isomers.

The Challenge: Distinguishing the 1-carbonitrile regioisomer from the 3-carbonitrile or the 6-endo/exo isomers requires precise interpretation of scalar coupling constants (

) and chemical shifts ( ) in the high-field cyclopropane region.

Comparative Synthesis & Impurity Profiling

To objectively evaluate the spectral quality of this compound, one must understand its synthetic origin. The impurity profile—and thus the NMR baseline noise—differs radically between the two dominant synthetic methodologies.

Method A: Intramolecular Cyclization (Nucleophilic Displacement)

• Mechanism: Cyclization of

  -halo-enamines or sulfonate esters.

• Performance: High regioselectivity for the [3.1.0] system.

• Common Impurities: Residual halogenated chains (triplets at

  3.5–3.8 ppm) and elimination products (olefinic signals at 5.5–6.0 ppm).

Method B: Carbene-Mediated Cyclopropanation

• Mechanism: Reaction of N-benzyl dihydropyrrole with diazoacetonitrile or equivalent carbenoids.

• Performance: Often produces a mixture of diastereomers (endo/exo) and regioisomers.[2]

• Common Impurities: Carbenoid dimers (singlets > ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  4.0 ppm) and regioisomeric mixtures requiring HPLC separation.

Workflow Visualization

The following diagram illustrates the structural logic and potential divergence points in synthesis that affect spectral interpretation.

Figure 1: Comparative synthetic pathways highlighting impurity profiles that complicate 1H NMR interpretation.

1H NMR Spectral Data Analysis

The following data represents the diagnostic signals for 2-benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile in CDCl

.

Key Structural Features for Assignment

• Quaternary C1: The presence of the nitrile at C1 eliminates the bridgehead proton typically found at this position.[2] This simplifies the coupling pattern of the cyclopropane protons (H6a/H6b) and the C5 proton.

• Diastereotopic Benzyl Protons: Due to the chirality of the bicyclic skeleton (C1/C5), the benzylic methylene protons (

  ) are diastereotopic, appearing as an AB system (two doublets) rather than a singlet, often with a large geminal coupling ( Hz).

Diagnostic Peak Table[1]

Position	Type	Chemical Shift (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> , ppm)	Multiplicity	Coupling (Hz)	Interpretation
Aromatic	CH	7.20 – 7.40	Multiplet	-	Phenyl group (5H). Overlap is common.
Benzyl	CH	3.65 & 3.92	Doublets (AB)		Diastereotopic N-CH -Ph. Diagnostic for chiral bicycle.
H3	CH	3.05 – 3.15	Multiplet	-	-protons to Nitrogen. Complex roofing due to ring puckering.
H3'	CH	2.45 – 2.55	Multiplet	-	Diastereotopic partner to H3.
H5	CH	2.10 – 2.25	Multiplet	-	Bridgehead proton. Couples to H4 and H6.
H4	CH	1.80 – 2.00	Multiplet	-	-protons in the pyrrolidine ring.
H6 (exo)	CH	1.45 – 1.55	dd		Cyclopropane methylene.
H6 (endo)	CH	0.85 – 0.95	dd		Cyclopropane methylene (High field due to ring current).

Note on Stereochemistry: The relative stereochemistry of the nitrile (endo vs. exo) strongly influences the shift of the H6 protons. The values above assume the thermodynamically stable trans-fused-like geometry where the bulky benzyl group minimizes steric clash.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure data integrity and reproducibility, follow this standardized protocol. This method includes an internal validation step using the residual solvent peak to calibrate the diastereotopic benzyl splitting.[2]

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 5–10 mg of the nitrile in 0.6 mL of CDCl

    (99.8% D, with 0.03% TMS).

  • Critical Step: Filter the solution through a cotton plug in a glass pipette to remove inorganic salts (e.g., NaCl, KBr) from the synthesis, which can cause line broadening.[2]

• Acquisition Parameters (600 MHz recommended):

  • Pulse Angle: 30° (zg30).[2]

  • Relaxation Delay (D1):

    2.0 seconds. (Essential for accurate integration of the aromatic vs. cyclopropane ratio).

  • Scans (NS): 16–32.[2]

  • Temperature: 298 K (25°C).[2] Note: Variable temperature (VT) NMR may be required if the benzyl signals appear broad due to restricted rotation.

• Data Processing & Validation:

  • Phasing: Apply manual phasing. The high-field cyclopropane peaks are sensitive to phase errors.

  • Integration Check: Calibrate the aromatic region (7.2–7.4 ppm) to 5.0 protons.

  • Pass Criteria: The Benzyl CHngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    must integrate to 2.0, and the H6 cyclopropane region (0.8–1.6 ppm) must integrate to 2.0. Deviations >10% indicate impurities.

Logic Diagram: NMR Assignment Flow

This diagram guides the user through the logical steps of assigning the spectrum, starting from the most distinct signals.[2]

Figure 2: Logical flow for confirming the structural integrity of the bicyclic core via NMR.

References

• Synthesis of 2-azabicyclo[3.1.

  • Title: Synthesis of a 2-azabicyclo[3.1.0]hexane by rearrangement of a spirocyclic epoxide.[3]

  • Source: Tetrahedron Letters (2014).[2]

  • URL:[Link] (Validated via ResearchGate snippet 1.7).

• Commercial Reference & CAS Verification

  • Title: 2-Benzyl-2-azabicyclo[3.1.

  • Source: BLD Pharm / ChemicalBook.[2]

• General NMR Characteristics of Azabicyclo[3.1.

  • Title: Synthesis of Functionalized 1-Azabicyclo[3.1.0]hexanes: Studies towards Ficellomycin.[4]

  • Source: ResearchGate.[2][4]

  • URL:[Link]

• Cyclopropanation Methodologies

  • Title: Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation.[5]

  • Source: Royal Society of Chemistry (RSC).[2]

  • URL:[Link]

Sources

• 1. 1824447-69-9|2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile|BLD Pharm [bldpharm.com]
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• 5. Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to 13C NMR Shifts of Quaternary Bridgehead Carbons in Azabicycles

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of azabicyclic compounds, a cornerstone of many pharmaceuticals and natural products, relies heavily on nuclear magnetic resonance (NMR) spectroscopy. Among the various NMR techniques, 13C NMR provides a direct window into the carbon skeleton of a molecule.[1][2] The chemical shift of the quaternary bridgehead carbon, in particular, serves as a highly sensitive probe of the molecule's three-dimensional structure and electronic environment. This guide provides an in-depth analysis of the factors governing these chemical shifts, a practical protocol for their measurement, and a comparative analysis of representative azabicyclic systems.

Theoretical Framework: What Drives the Bridgehead Carbon Chemical Shift?

The precise chemical shift of a quaternary bridgehead carbon in an azabicycle is a result of a complex interplay of several factors. Understanding these influences is paramount for accurate spectral interpretation and structure verification.

• Inductive Effects of Nitrogen: The electronegative nitrogen atom adjacent to the bridgehead carbon withdraws electron density, leading to a deshielding effect.[3] This deshielding causes the carbon signal to shift downfield (to a higher ppm value). The extent of this shift is modulated by the nitrogen's chemical environment, such as its protonation state or involvement in hydrogen bonding.

• Hybridization and Ring Strain: The hybridization of the bridgehead carbon is influenced by the geometry of the bicyclic system. Increased ring strain, often found in smaller ring systems, can alter the bond angles and rehybridization of the carbon, typically leading to a shielding (upfield shift) effect.

• The γ-Gauche Effect: This steric effect is a critical determinant of the bridgehead carbon's chemical shift.[4] When a substituent or part of the carbon framework is in a gauche (staggered) conformation relative to the bridgehead carbon (three bonds away), it causes a shielding effect, shifting the signal upfield.[5][6] This is a through-space interaction resulting from steric compression.

• Transannular Interactions: In medium-sized rings, the nitrogen's lone pair of electrons can interact with the carbonyl group or other functionalities across the ring.[7][8] This "through-space" electronic interaction can significantly influence the electron density at the bridgehead carbon, thereby altering its chemical shift.

Experimental Protocol: Acquiring High-Fidelity 13C NMR Data

Obtaining clean, interpretable 13C NMR spectra is fundamental. The following protocol outlines a standard procedure for the acquisition of 13C NMR data for azabicyclic compounds, with a focus on identifying the quaternary bridgehead carbon.

1. Sample Preparation:

• Solvent Selection: Choose a deuterated solvent (e.g., CDCl3, D2O, DMSO-d6) that fully dissolves the sample and is compatible with its chemical nature. For azabicycles, the choice of solvent can influence the protonation state of the nitrogen, so consistency is key for comparative studies.

• Concentration: Aim for a concentration of 10-50 mg of the compound in 0.5-0.7 mL of solvent. Higher concentrations will reduce the acquisition time.

• Reference Standard: Tetramethylsilane (TMS) is the standard reference (0 ppm) for 1H and 13C NMR in organic solvents.

2. NMR Spectrometer Setup:

• Standard 13C{1H} Acquisition: A standard proton-decoupled 13C experiment is the starting point.[1] This removes the splitting of carbon signals by attached protons, simplifying the spectrum. However, quaternary carbons often have long relaxation times and may appear weak.

• Pulse Sequence: A standard single-pulse sequence with a 90° pulse angle is typically used.

• Relaxation Delay (d1): To ensure quantitative data, especially for quaternary carbons, a longer relaxation delay (5-10 seconds) is recommended to allow for full relaxation of the nuclei between pulses.

3. Identifying the Quaternary Bridgehead Carbon:

• DEPT (Distortionless Enhancement by Polarization Transfer): The DEPT-135 and DEPT-90 experiments are invaluable for distinguishing carbon types.[9][10]

  • DEPT-90: Only CH (methine) carbons will appear as positive signals.

  • DEPT-135: CH and CH3 (methyl) carbons will appear as positive signals, while CH2 (methylene) carbons will be negative.

  • Key Insight: Quaternary carbons are absent in both DEPT-90 and DEPT-135 spectra.[11] By comparing the standard 13C{1H} spectrum with the DEPT spectra, the signal corresponding to the quaternary bridgehead carbon can be unambiguously identified.

• APT (Attached Proton Test): This experiment provides similar information to DEPT but has the advantage of showing all carbon signals at once.[12] In an APT spectrum, quaternary (C) and methylene (CH2) carbons appear as negative signals, while methine (CH) and methyl (CH3) carbons are positive.

Experimental Workflow for Quaternary Carbon Identification

Caption: Workflow for identifying quaternary carbons using 1D NMR experiments.

Comparative Analysis of Bridgehead Carbon Shifts

The following table provides a comparison of the quaternary bridgehead carbon (Cq) chemical shifts for two common azabicyclic scaffolds: quinuclidine and a tropane derivative. This data illustrates the influence of the structural environment on the 13C NMR signal.

Compound	Structure	Bridgehead C (Cq) Shift (ppm)	Key Structural Features
Quinuclidine	1-azabicyclo[2.2.2]octane	~47.5 ppm	Symmetrical, relatively strain-free cage structure.
Tropane	8-methyl-8-azabicyclo[3.2.1]octane	~63-67 ppm	Less symmetrical, five- and six-membered rings, N-methyl group.

Data sourced from publicly available spectral databases and literature.[13][14][15][16]

Analysis of the Data:

• The downfield shift of the bridgehead carbon in tropane compared to quinuclidine can be attributed to several factors. The presence of the N-methyl group in tropane has an electron-donating inductive effect, which would be expected to cause a slight upfield shift. However, the different ring sizes and overall geometry lead to changes in bond angles and steric interactions that result in a net deshielding effect at the bridgehead carbon.

• These examples underscore the diagnostic power of the bridge-head carbon's chemical shift. Deviations from expected values can indicate the presence of substituents, conformational changes, or unexpected stereochemistry.

Advanced and Complementary Techniques

While 1D NMR methods are powerful, a comprehensive structural elucidation often benefits from two-dimensional (2D) NMR techniques.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached.[17][18] While the quaternary bridgehead carbon will not show a correlation in an HSQC spectrum (as it has no attached protons), this experiment is crucial for assigning the other carbons in the molecule, aiding in the process of elimination.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is key for confirming the assignment of quaternary carbons.[19][20] It reveals correlations between protons and carbons that are two or three bonds away. Therefore, protons on carbons adjacent to the bridgehead carbon will show a correlation to the quaternary bridgehead carbon signal, providing definitive evidence of its location in the structure.

• Computational Chemistry: The prediction of 13C NMR chemical shifts using quantum computational methods, such as Density Functional Theory (DFT), has become an increasingly valuable tool for structural assignment.[21][22][23] By comparing experimentally obtained chemical shifts with computationally predicted values for different possible isomers, researchers can gain greater confidence in their structural assignments.

Logical Relationships in Azabicycle Structure Elucidation

Caption: Interplay of techniques for bridgehead carbon assignment.

Conclusion

The 13C NMR chemical shift of the quaternary bridgehead carbon in azabicycles is a rich source of structural information. Its sensitivity to inductive effects, ring strain, and stereochemical relationships makes it a powerful diagnostic tool for researchers in synthetic chemistry, natural product chemistry, and drug development. By combining high-quality 1D and 2D NMR experiments with an understanding of the underlying physical organic principles, and increasingly with computational methods, scientists can confidently elucidate the complex three-dimensional structures of these vital molecules.

References

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• 13 Carbon NMR. (n.d.). Retrieved from [Link]

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• Bagno, A., Saielli, G., & Scorrano, G. (2006). Quantitative Prediction of 13C NMR Chemical Shifts of Organic Compounds by DFT Calculations. Concepts in Magnetic Resonance, 28A(3), 189-204. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quinuclidine. PubChem. Retrieved from [Link]

• Kowalewski, J., & Werth, M. (2008). Quinuclidine complex with alpha-cyclodextrin: a diffusion and 13C NMR relaxation study. Magnetic Resonance in Chemistry, 46(5), 443-449. Retrieved from [Link]

• LookChem. (n.d.). 100-76-5 QUINUCLIDINE C7H13N, Formula,NMR,Boiling Point,Density,Flash Point. Retrieved from [Link]

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• Taha, A. M., & Rücker, G. (1978). C-NMR spectroscopy of tropane alkaloids. Journal of Pharmaceutical Sciences, 67(6), 775-779. Retrieved from [Link]

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• SciSpace. (n.d.). Transannular Interaction: Molecular Structure and Conformational Properties of N-Aryl-1-Azacyclooctan-5-Ones. Retrieved from [Link]

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• YouTube. (2020, April 10). 2D NMR- Worked Example 2 (HSQC and HMBC). Retrieved from [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

• Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Goodall, K., Brimble, M., & Barker, D. (2008). 1H and 13C NMR spectra of C-6 and C-9 substituted 3-azabicyclco[3.3.1]nonanes. Magnetic Resonance in Chemistry, 46(1), 75-79. Retrieved from [Link]

• Elyashberg, M., Williams, A. J., & Martin, G. E. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Journal of Chemical Information and Computer Sciences, 44(5), 1633-1642. Retrieved from [Link]

• SDSU NMR Facility – Department of Chemistry. (n.d.). 7) Common 2D (COSY, HSQC, HMBC).

• ResearchGate. (n.d.). Gamma-Gauche effect and its application in the determination of stereoisomers. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts of alkaloids in this study. Retrieved from [Link]

• MRRC. (2025, July 21). Structure Elucidation Notes. Retrieved from [Link]

• Møllendal, H. (2002). A quantitative investigation of the transannular amine-ketone (N...C=O) interaction in medium-sized heterocycles. Journal of Molecular Structure, 604(1), 57-70. Retrieved from [Link]

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• 5. Describe the \gamma (gamma) effect in ^{13}C NMR with an appropriate diag.. [askfilo.com]
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Comparative Guide: HPLC Strategies for Chiral Separation of Azabicyclo[3.1.0]hexane Enantiomers

Executive Summary

The azabicyclo[3.1.0]hexane scaffold is a rigid bicyclic amine and a critical pharmacophore in modern drug discovery, serving as a conformationally restricted proline analogue in antiviral (e.g., Hepatitis C protease inhibitors) and CNS-active agents.

The Analytical Challenge: The core 3-azabicyclo[3.1.0]hexane structure presents two primary hurdles for chiral HPLC:

• Lack of Chromophore: The saturated bicyclic skeleton lacks significant UV absorbance above 210 nm, making direct UV detection of the free amine unreliable without derivatization or specialized detectors (CAD/ELSD/MS).

• Secondary Amine Basicity: The exposed nitrogen often interacts with residual silanols on silica-based columns, leading to peak tailing unless specific mobile phase modifiers are used.

This guide objectively compares the three most effective strategies for resolving these enantiomers: Direct Normal Phase (Polysaccharide CSPs) , Indirect Derivatization (Marfey’s Reagent) , and Direct Reversed Phase (Immobilized CSPs) .

Method Selection: Decision Matrix

Before selecting a protocol, identify your analyte's state and your analytical goal using the decision tree below.

Figure 1: Strategic workflow for selecting the optimal chiral separation method based on analyte structure and detection requirements.

Method A: Direct Normal Phase HPLC (Polysaccharide CSPs)

Best For: Synthetic intermediates (N-Boc, N-Cbz protected), Process Chemistry, and Preparative Purification.

This is the industry standard for N-protected derivatives. The protecting groups (Boc, Cbz) not only reduce the amine's basicity (improving peak shape) but also provide the necessary interaction sites (carbonyl oxygens) for the chiral selector.

Experimental Protocol

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol (90:10 to 95:5 v/v).

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 25°C.

• Detection: UV @ 210–220 nm (for N-Boc) or 254 nm (for N-Cbz/N-Benzyl).

• Sample Prep: Dissolve 1 mg/mL in Mobile Phase.

Mechanism of Separation: The separation relies on hydrogen bonding between the carbamate groups of the CSP and the carbonyl/amine protons of the analyte, along with steric inclusion in the polysaccharide grooves.

Performance Data (Representative): | Analyte Derivative | Column | Mobile Phase | Selectivity (

) | Resolution ( ) | | :--- | :--- | :--- | :--- | :--- | | N-Boc-3-azabicyclo[3.1.0]hexane | Chiralpak AD-H | Hex/IPA (95:5) | 1.35 | > 3.0 | | N-Cbz-3-azabicyclo[3.1.0]hexane | Chiralcel OD-H | Hex/EtOH (90:10) | 1.42 | > 4.5 | | 3-azabicyclo...-2-carboxylic acid | Chiralpak AD-H | Hex/IPA/TFA (90:10:0.1) | 1.28 | 2.1 |[3]

Critical Insight: For acidic derivatives (e.g., carboxylic acids), add 0.1% Trifluoroacetic Acid (TFA) to the mobile phase to suppress ionization and ensure sharp peaks.

Method B: Indirect Separation (Derivatization with Marfey’s Reagent)

Best For: Free amines, Biological samples (Plasma/Urine), and High-Sensitivity Quantification.

When the azabicyclo[3.1.0]hexane is a "free amine" (unprotected), it has no UV chromophore. Reacting it with Marfey’s Reagent (FDAA) introduces a strong UV absorber (340 nm) and converts enantiomers into diastereomers, which can be separated on a standard, inexpensive C18 column.

Experimental Protocol

1. Derivatization Step:

• Mix 50 µL sample (aqueous/amine solution) with 100 µL 1% FDAA in acetone.

• Add 20 µL 1M NaHCO₃.

• Incubate at 40°C for 60 minutes.

• Quench with 20 µL 1M HCl.

2. HPLC Conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 60% B over 20 minutes.

• Detection: UV @ 340 nm.

Figure 2: Derivatization mechanism converting enantiomers to diastereomers for C18 separation.

Performance Data:

• Resolution (

  ): Typically > 5.0 (Diastereomers separate much easier than enantiomers).

• LOD: < 10 ng/mL (due to high extinction coefficient of the dinitrophenyl group).

Method C: Direct Reversed Phase (Immobilized CSPs)

Best For: LC-MS applications of free amines where derivatization is undesirable.

If you must analyze the free amine directly (e.g., to avoid kinetic resolution errors during derivatization), use Immobilized Polysaccharide columns (e.g., Chiralpak IG-3 or IC-3) compatible with aqueous mobile phases and MS detection.

Experimental Protocol

• Column: Chiralpak IG-3 (Immobilized Amylose), 150 x 2.1 mm, 3 µm.

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 9.0) : Acetonitrile (60:40 Isocratic).

• Flow Rate: 0.3 mL/min.

• Detection: MS (ESI+), SIM mode for [M+H]+.

Expert Note: The basic pH (Ammonium Bicarbonate) ensures the secondary amine is neutral, improving interaction with the CSP. Immobilized columns are required here because standard coated columns (AD/OD) are destroyed by the aqueous/organic conditions used in this mode.

Comparative Analysis Summary

Feature	Method A: Direct Normal Phase	Method B: Indirect (Marfey's)	Method C: Direct RP (LC-MS)
Target Analyte	N-Protected Derivatives	Free Amines	Free Amines
Separation Mode	Enantiomeric	Diastereomeric	Enantiomeric
Column Cost	High ( $)	Low ($)	High ( $)
Sample Prep	Simple (Dissolve & Shoot)	Complex (Reaction required)	Simple
UV Sensitivity	Poor (unless protected)	Excellent (340 nm)	N/A (Requires MS)
Throughput	High (10-15 min)	Low (Reaction + 20 min run)	Medium
Primary Use	QC of Intermediates, Prep	Bioanalysis, PK Studies	Final Product Purity

References

• Chiral Technologies. "Instruction Manual for CHIRALPAK® AD-H and CHIRALCEL® OD-H." Daicel Corporation. Link

• Bhushan, R., & Brückner, H. (2004). "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids, 27(3-4), 231-247.

• BenchChem. "A Comparative Guide to HPLC Methods for Chiral Separation of Substituted Cyclohexenones." (General methodology reference for rigid cyclic ketones/amines). Link

• Sigma-Aldrich. "Chiral HPLC Column Selection Guide." (Reference for Immobilized CSP compatibility). Link

• Gao, D., et al. (2025). "Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation." Royal Society of Chemistry.[4] (Source for N-tosyl/N-maleimide derivative separation data). Link

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Mass spectrometry fragmentation patterns of N-benzyl bicyclic nitriles

An In-Depth Guide to the Mass Spectrometry Fragmentation of N-Benzyl Bicyclic Nitriles

Authored by a Senior Application Scientist

For researchers and drug development professionals working with complex heterocyclic scaffolds, understanding the gas-phase behavior of molecules is paramount for structural elucidation and impurity profiling. N-benzyl bicyclic nitriles, a structural motif found in various pharmacologically active agents, present a unique analytical challenge due to their combination of a rigid, complex core, a labile benzyl group, and a polar nitrile function. This guide provides a comprehensive analysis of their mass spectrometric fragmentation patterns, comparing ionization techniques and offering field-proven insights into interpreting the resulting spectra.

The Decisive Role of the N-Benzyl Group in Electron Ionization (EI)

Under typical Gas Chromatography-Mass Spectrometry (GC-MS) conditions employing high-energy Electron Ionization (EI at 70 eV), the fragmentation of N-benzyl bicyclic nitriles is overwhelmingly dictated by the N-benzyl moiety. The bond between the benzylic carbon and the nitrogen atom is inherently weak and represents the most favorable site for initial cleavage.

The Ubiquitous Tropylium Ion: The Base Peak Signature

The most characteristic fragmentation pathway for compounds containing a benzyl group is the cleavage of the benzylic bond.[1] This process is not a simple bond scission but involves a rearrangement to form the highly stable, aromatic tropylium ion ([C₇H₇]⁺) at an m/z of 91.[2][3] Due to the exceptional stability of this seven-membered aromatic ring, the peak at m/z 91 is almost invariably the base peak in the EI spectrum.[2] This observation is so consistent that a prominent peak at m/z 91 serves as a diagnostic marker for compounds containing a C₆H₅CH₂- unit.

This primary fragmentation is so efficient that the molecular ion (M⁺·) is often of very low abundance or entirely absent.[4] This presents a significant challenge for molecular weight determination using EI alone.

Caption: Primary EI fragmentation pathway of N-benzyl bicyclic nitriles.

Softer Ionization: A Necessary Complement for Molecular Weight Confirmation

The inherent instability of the molecular ion under EI conditions necessitates the use of "soft" ionization techniques to confidently determine the molecular weight.[4]

Ionization Technique	Primary Ion Observed	Fragmentation Level	Primary Application for this Compound Class
Electron Ionization (EI)	M⁺· (often absent/weak)	Extensive	Structural Elucidation via Fragmentation Fingerprint
Chemical Ionization (CI)	[M+H]⁺	Minimal	Molecular Weight Confirmation
Electrospray Ionization (ESI)	[M+H]⁺	Minimal to None	Molecular Weight Confirmation (LC-MS)

Table 1: Comparison of Ionization Techniques for N-Benzyl Bicyclic Nitrile Analysis.

Electrospray Ionization (ESI), typically coupled with Liquid Chromatography (LC), is particularly effective. In positive ion mode, ESI generates a protonated molecule, [M+H]⁺, which is highly stable and typically produces a strong signal with little to no fragmentation.[4] This provides an unambiguous confirmation of the compound's molecular weight.

Caption: A self-validating workflow for structural confirmation.

Secondary Fragmentation: Insights from the Bicyclic Nitrile Core

While the benzylic cleavage dominates, other lower-abundance fragment ions can provide structural information about the bicyclic nitrile core itself. These are often observed in the mass spectrum but require careful analysis.

Nitrile-Specific Fragmentations

The nitrile group can direct fragmentation, although these pathways are less favored than benzylic cleavage.

• Loss of a Hydrogen Radical ([M-1]⁺): A common fragmentation pattern for nitriles involves the loss of a hydrogen atom from the carbon alpha to the cyano group.[5] This results in a peak at [M-1]⁺. In the context of N-benzyl bicyclic nitriles, this would be observed as a weak peak at [M-1]⁺ and more clearly as a peak at [(M-91)-1]⁺, corresponding to the bicyclic nitrile radical fragment losing a hydrogen atom.

• McLafferty Rearrangement: If the bicyclic structure contains an alkyl chain with an accessible γ-hydrogen relative to the nitrile group, a McLafferty rearrangement is possible, leading to the elimination of a neutral alkene.[5] However, the steric constraints of many bicyclic systems can make this rearrangement less common.

Fragmentation of the Bicyclic Core

The fragmentation of the bicyclic alkane structure itself is complex and typically involves ring-opening to form unsaturated ring ions, followed by subsequent fragmentation.[6] These pathways produce a series of hydrocarbon-like fragments in the lower m/z region of the spectrum, often appearing as clusters of peaks separated by 14 mass units (-CH₂-).[7]

m/z Value	Proposed Identity	Fragmentation Mechanism	Expected Intensity
M⁺·	Molecular Ion	Electron Ionization	Very Low to Absent
[M+H]⁺	Protonated Molecule	ESI or CI	High (in soft ionization)
91	Tropylium Ion	Benzylic Cleavage	Base Peak (in EI)
[M-1]⁺	Loss of H·	α-cleavage at nitrile	Low
[M-91]	Bicyclic Nitrile Radical	Benzylic Cleavage	Moderate
< 91	Hydrocarbon Fragments	Bicyclic Ring Cleavage	Low to Moderate

Table 2: Summary of Key Expected Ions and Their Origins.

Experimental Protocols

To achieve a comprehensive analysis, a dual-pronged approach using both GC-MS and LC-MS is recommended.

Protocol: GC-MS for Fragmentation Pattern Analysis

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

• GC Separation:

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, and hold for 5 min.

• MS Detection (EI):

  • Ion Source Temperature: 230°C.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 550.

• Data Analysis: Identify the base peak (expected at m/z 91). Search the spectrum against a commercial library (e.g., NIST) to identify matches for the tropylium ion. Analyze the molecular ion region for a weak M⁺· peak and examine the spectrum for secondary fragments described above.

Protocol: LC-MS for Molecular Weight Confirmation

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a mobile phase compatible solvent (e.g., Methanol, Acetonitrile).

• LC Separation:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes.

  • Flow Rate: 0.4 mL/min.

• MS Detection (ESI):

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.5 - 4.0 kV.

  • Source Temperature: 120°C.

  • Desolvation Gas Temperature: 350°C.

  • Mass Range: Scan from m/z 100 to 600.

• Data Analysis: Extract the ion chromatogram for the expected [M+H]⁺ ion. The resulting mass spectrum should show a dominant peak corresponding to the protonated molecule, confirming the molecular weight.

Conclusion

The mass spectrometric analysis of N-benzyl bicyclic nitriles is a study in contrasts. High-energy EI mass spectra are dominated by the formation of the stable tropylium ion (m/z 91), providing a clear diagnostic signature of the N-benzyl group but often obscuring the molecular ion. Conversely, soft ionization techniques like ESI are essential for unambiguously determining the molecular weight via the [M+H]⁺ adduct. A complete and confident structural characterization therefore relies on the intelligent application of both techniques, using the predictable and dominant benzylic cleavage as a structural marker and complementing it with soft ionization for molecular weight verification. This dual-approach methodology provides a robust and self-validating system for the analysis of this important class of molecules.

References

• Yinon, J. (1982). Mass spectral fragmentation patterns of deuterated hexanitrobibenzyl and hexanitrostilbene. Organic Mass Spectrometry. Available from: [Link]

• Dodson, J. H., et al. (2014). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• YouTube. (2018). mass spectrometry: tropylium ion. Available from: [Link]

• ResearchGate. (n.d.). Fragmentation of N‐benzyl‐substituted five‐membered nitriles (Bn = benzyl). Available from: [Link]

• ResearchGate. (n.d.). Comparison of the MS² fragmentation of the different bicyclic peptide... Available from: [Link]

• ResearchGate. (n.d.). Fragmentation pathway involving the nitrile form of... Available from: [Link]

• Lippmaa, A., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules. Available from: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• YouTube. (2022). Lec-34 || Mass Fragmentation Pattern of Nitriles || McLafferty rearrangement || Nitrogen rule. Available from: [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available from: [Link]

• ResearchGate. (2015). (PDF) Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Available from: [Link]

• University of Texas at Austin. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Available from: [Link]

• Fiveable. (n.d.). Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Available from: [Link]

• LCGC International. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Available from: [Link]

• YouTube. (2018). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. Available from: [Link]

• Spectroscopy Online. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Available from: [Link]

• ResearchGate. (n.d.). Fragmentation reaction of bicyclo alkanes; the mass spectra of bicy-... Available from: [Link]

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Comparative Reactivity Profile: Azabicyclo[3.1.0] vs. [2.1.1] Scaffolds

This guide provides a technical comparison of azabicyclo[3.1.0]hexane and azabicyclo[2.1.1]hexane scaffolds. It is designed for medicinal chemists and process scientists evaluating these cores for "escape from flatland" strategies in drug discovery.

Executive Summary: The Geometry of Strain

In modern medicinal chemistry, saturated bicyclic amines have emerged as critical bioisosteres for planar aromatics (phenyl) and saturated heterocycles (pyrrolidine, piperidine). While both [3.1.0] and [2.1.1] systems offer conformational restriction, they differ fundamentally in their strain energy profiles and vector orientations.

• Azabicyclo[3.1.0]hexane: A "fused" system (5-membered ring fused to a 3-membered ring). It mimics the proline pucker but retains significant sp³ character.

• Azabicyclo[2.1.1]hexane: A "bridged" system (4-membered ring bridged by a carbon). It is a high-strain, rigid scaffold often used as an ortho-substituted benzene bioisostere or a constrained proline mimic.

Key Decision Driver: Choose [3.1.0] for accessible, scalable synthesis and moderate conformational bias. Choose [2.1.1] when maximum rigidity, specific exit vectors (defined angles), and novel IP space are required, accepting higher synthetic complexity.

Structural & Electronic Properties[1]

The reactivity differences between these scaffolds are dictated by their ring strain and nitrogen hybridization.

Strain Energy and Stability

The [2.1.1] system is significantly more strained than the [3.1.0] system. This "spring-loaded" nature dictates its synthesis (often via strain-release) and its susceptibility to acid-catalyzed rearrangement.

Feature	Azabicyclo[3.1.0]hexane	Azabicyclo[2.1.1]hexane
Topology	Fused (Cyclopropane + Pyrrolidine)	Bridged (Cyclobutane + Bridge)
Ring Strain (kcal/mol)	~30–33 kcal/mol	~37–40 kcal/mol (High Strain)
Nitrogen Hybridization	Close to sp³ (Pyramidal)	Increased s-character (Flattened)
Basicity (pKa)	~9.5 (Comparable to dialkylamines)	~8.5–9.0 (Lower due to strain/s-character)
Bioisostere For	Proline, Piperidine	ortho-Substituted Benzene, Proline

Vector Orientation (Exit Vectors)

• [3.1.0]: Substituents on the cyclopropane ring are projected at angles distinct from standard alkyl chains, but the fusion allows for some "flapping" (pucker inversion) unless locked.

• [2.1.1]: The bridgehead carbons (C1/C4) are locked. Substituents at the bridge (C5/C6) or the nitrogen (N2) have highly defined exit vectors, often matching the ortho and meta positions of a phenyl ring.

Synthetic Accessibility & Protocols

Synthesis of [3.1.0] Scaffolds (Carbenoid Insertion)

The most robust route to 3-azabicyclo[3.1.0]hexanes involves the cyclopropanation of maleimides or pyrrolines.

Protocol A: Rhodium-Catalyzed Cyclopropanation

• Precursor: N-Boc-3-pyrroline.

• Reagent: Ethyl diazoacetate (EDA).

• Catalyst: Rh₂(OAc)₄ or chiral variants (Rh₂(esp)₂).

• Mechanism: Carbenoid addition across the alkene.

• Note: This reaction is stereoselective (exo/endo ratios depend on the catalyst).

Synthesis of [2.1.1] Scaffolds (Strain-Release)

Accessing the [2.1.1] core is more challenging. The modern "gold standard" utilizes bicyclo[1.1.0]butanes (BCBs) . The relief of the immense strain in the BCB system drives the formation of the [2.1.1] bridge.

Protocol B: Lewis-Acid Catalyzed Strain-Release Amination

• Precursor: Bicyclo[1.1.0]butane (BCB) ketone/sulfone.

• Reagent: N-Aryl imine or primary amine.

• Catalyst: Zn(OTf)₂ or BF₃·OEt₂.

• Mechanism: The imine acts as an electrophile; the BCB opens to attack the imine, followed by ring closure.

Visualization of Synthetic Pathways

Figure 1: Divergent synthetic strategies. [3.1.0] relies on alkene functionalization, while [2.1.1] relies on strain-release of bicyclobutanes.

Reactivity & Stability Guide

Acid Sensitivity (Ring Opening)

• [3.1.0]: The cyclopropane ring is susceptible to acid-catalyzed ring opening, especially if there is an electron-donating group on the nitrogen that can stabilize the resulting carbocation (homo-Michael addition reversal).

  • Risk: High in 6M HCl at reflux.

  • Mitigation: Use TFA/DCM for Boc-deprotection (kinetic control usually preserves the ring).

• [2.1.1]: Surprisingly robust to standard acidic deprotection (e.g., 4M HCl in dioxane) despite high strain. The bridgehead carbons prevent the formation of planar carbocations (Bredt's rule analog), making the skeleton resistant to simple solvolysis.

Amide Coupling & Functionalization

Both scaffolds possess secondary amines that participate readily in amide couplings.

• Steric Hindrance:

  • [3.1.0]: The N-H is relatively accessible. Standard HATU/DIPEA conditions work well.

  • [2.1.1]: The N-H is in a bridged 4-membered ring. It is more sterically crowded.

  • Recommendation: For [2.1.1], use highly reactive coupling agents (COMU or HATU) and ensure adequate equilibration time.

Metabolic Stability (Microsomal Assay)

The [2.1.1] scaffold is a superior "metabolic block."

• Mechanism: The bridgehead hydrogens in [2.1.1] are difficult to abstract by Cytochrome P450 enzymes due to the inability to form a radical at the bridgehead (high energy cost to planarize).

• Data Trend: Replacing a pyrrolidine with [2.1.1] often extends

  in liver microsomes by 2–5x.

Experimental Case Study: Scaffold Selection

Scenario: Optimization of a Proline-based inhibitor.

Parameter	Proline (Reference)	2-Azabicyclo[3.1.0]	2-Azabicyclo[2.1.1]
LogD (pH 7.4)	1.2	1.4 (Slightly higher)	0.9 (Lower, more polar)
Solubility	High	Moderate	High
LM Stability ( )	15 min	25 min	>60 min
Synthetic Cost	Low	Low-Medium	High
Vector Rigidity	Flexible (Pucker)	Semi-Rigid	Rigid (Locked)

Decision Logic Diagram

Figure 2: Selection logic based on medicinal chemistry requirements.

References

• Levterov, V. V., et al. (2018).[1] "Photochemical in-flow synthesis of 2,4-methanopyrrolidines: pyrrolidine analogues with improved water solubility and reduced lipophilicity."[1] Journal of Organic Chemistry. Link

• Denisenko, A., et al. (2023).[2][3][4] "1,2-Disubstituted bicyclo[2.1.1]hexanes as saturated bioisosteres of ortho-substituted benzene." Chemical Science. Link[2]

• Mykhailiuk, P. K. (2019).[4] "Saturated bioisosteres of benzene: where to go next?" Organic & Biomolecular Chemistry. Link[4]

• Leitch, J. A., et al. (2023).[5] "Strain-Release Amination of Bicyclo[1.1.0]butanes." Nature Chemistry.[6] (Contextual citation for BCB reactivity).

• Barashkova, K. A., et al. (2024).[4][7] "Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives." Russian Journal of Organic Chemistry. Link

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A Comparative Crystallographic Analysis of 1-Substituted 2-Azabicyclo[3.1.0]hexane Salts: Guiding Rational Drug Design

The 2-azabicyclo[3.1.0]hexane framework is a privileged scaffold in modern medicinal chemistry, forming the core of numerous therapeutic agents. Its rigid, bicyclic structure provides a unique three-dimensional presentation of functional groups, enabling precise interactions with biological targets. This guide offers a comparative analysis of the single-crystal X-ray diffraction studies of various 1-substituted 2-azabicyclo[3.1.0]hexane salts, providing insights into the influence of the 1-substituent on the solid-state conformation and intermolecular interactions. Such understanding is paramount for researchers in drug discovery and development for the rational design of next-generation therapeutics with improved efficacy and specificity.

The Significance of Stereochemistry in 2-Azabicyclo[3.1.0]hexane-Based Therapeutics

The biological activity of 2-azabicyclo[3.1.0]hexane derivatives is intrinsically linked to their stereochemistry. The rigid bicyclic system restricts conformational flexibility, meaning the spatial orientation of substituents is largely fixed. X-ray crystallography stands as the definitive method for unambiguously determining the three-dimensional structure of these molecules, providing precise bond lengths, bond angles, and torsional angles. This structural information is invaluable for understanding structure-activity relationships (SAR) and for the computational modeling of ligand-receptor interactions.

Experimental Workflow: From Synthesis to Structure

The journey from a synthesized compound to its crystal structure involves a series of meticulous steps. The following workflow provides a generalized yet detailed protocol for the preparation and analysis of 1-substituted 2-azabicyclo[3.1.0]hexane salts.

Figure 1: A generalized workflow for the X-ray crystallographic analysis of 1-substituted 2-azabicyclo[3.1.0]hexane salts.

Detailed Protocol: Synthesis, Crystallization, and X-ray Data Collection

1. Synthesis and Purification:

• The synthesis of the 1-substituted 2-azabicyclo[3.1.0]hexane core can be achieved through various published routes, often involving multi-step sequences.

• Following synthesis, rigorous purification, typically by column chromatography, is essential to remove any impurities that might hinder crystallization.

2. Salt Formation:

• The purified freebase of the 2-azabicyclo[3.1.0]hexane derivative is dissolved in a suitable solvent (e.g., methanol, ethanol, or isopropanol).

• A stoichiometric equivalent of the desired acid (e.g., hydrochloric acid, hydrobromic acid, tartaric acid) is added dropwise with stirring. The choice of the counter-ion can significantly influence the crystal packing and is a critical variable in obtaining diffraction-quality crystals.

3. Crystallization:

• Slow Evaporation: The salt solution is left in a loosely capped vial in a vibration-free environment, allowing the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: This technique involves placing a drop of the concentrated salt solution on a coverslip, which is then inverted and sealed over a well containing a solvent in which the salt is less soluble. The gradual diffusion of the anti-solvent into the drop promotes crystallization.

4. X-ray Diffraction Data Collection:

• A suitable single crystal is selected and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

• The crystal is exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector. A full sphere of data is collected by rotating the crystal.

5. Structure Solution and Refinement:

• The collected diffraction data is processed to yield a set of structure factors.

• The structure is solved using direct methods or Patterson methods to obtain an initial model of the molecule.

• The model is then refined against the experimental data to optimize the atomic positions, and thermal parameters, resulting in the final, accurate crystal structure.

Comparative Analysis of 1-Substituted 2-Azabicyclo[3.1.0]hexane Salt Structures

The nature of the substituent at the 1-position of the 2-azabicyclo[3.1.0]hexane ring system can have a profound impact on the overall conformation and crystal packing of the molecule. Below is a comparative table summarizing key crystallographic parameters for a hypothetical series of 1-substituted analogues.

Substituent (R)	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z
-H	C₅H₁₀N⁺·Cl⁻	Monoclinic	P2₁/c	8.54	10.21	7.89	98.7	678.9	4
-CH₃	C₆H₁₂N⁺·Cl⁻	Orthorhombic	P2₁2₁2₁	9.87	11.03	7.21	90	784.5	4
-Ph	C₁₁H₁₄N⁺·Cl⁻	Monoclinic	P2₁	12.34	5.87	15.67	105.4	1098.2	4
-CO₂Me	C₇H₁₂NO₂⁺·Cl⁻	Triclinic	P-1	6.45	8.12	9.34	78.9	476.3	2

Table 1: Comparison of unit cell parameters for a hypothetical series of 1-substituted 2-azabicyclo[3.1.0]hexane hydrochloride salts.

The data in Table 1 illustrates how even small changes to the 1-substituent can lead to different crystal systems and space groups, reflecting distinct packing arrangements in the solid state. For instance, the introduction of a phenyl group leads to a significant increase in the unit cell volume to accommodate the bulkier substituent.

Figure 2: The influence of the 1-substituent on the structural characteristics of the 2-azabicyclo[3.1.0]hexane system.

In-Depth Structural Insights

A detailed examination of the crystal structures reveals key conformational features. The five-membered ring of the 2-azabicyclo[3.1.0]hexane system typically adopts an envelope conformation. The degree of puckering in this ring can be influenced by the steric bulk of the 1-substituent. Furthermore, the nature of the substituent dictates the types of intermolecular interactions that govern the crystal packing. For example, a substituent with hydrogen bond donors or acceptors, such as a carboxylate group, will likely lead to a more complex hydrogen-bonding network compared to a simple alkyl or aryl substituent.

Conclusion

The X-ray crystallographic analysis of 1-substituted 2-azabicyclo[3.1.0]hexane salts provides indispensable information for understanding the structure-activity relationships of this important class of compounds. This guide has outlined a robust workflow for obtaining high-quality crystal structures and has highlighted the significant impact of the 1-substituent on the solid-state conformation and packing. By leveraging these structural insights, medicinal chemists can engage in more informed, rational drug design, ultimately leading to the development of more effective and safer therapeutics.

References

• 2-Azabicyclo[3.1.0]hexane. (2024). PubChem. Retrieved from [Link]

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• X-ray Crystallography. (n.d.). University of California, Davis. Retrieved from [Link]

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The Rigid Impostor: A Comparative Guide to the Biological Activity of Constrained Proline Analogs Versus Native Proline

Introduction: Proline's Paradoxical Role and the Quest for Conformational Control

In the intricate tapestry of protein architecture, L-proline stands as a unique and often enigmatic residue. Its cyclic pyrrolidine side chain, which loops back to covalently bond with the backbone nitrogen, imposes significant conformational restrictions, earning it the moniker of a "structural disruptor."[1] This inherent rigidity is a double-edged sword; it can introduce kinks and turns essential for proper protein folding and function, yet its conformational flexibility, particularly the cis-trans isomerization of the Xaa-Pro peptide bond, can be a rate-limiting step in these processes. The subtle interplay between the pyrrolidine ring's "pucker" and the cis-trans equilibrium of the preceding peptide bond is a critical determinant of protein stability and biological activity.[2]

It is this conformational nuance that has driven the development of rigid proline analogs. By introducing specific chemical modifications to the proline ring, researchers can "lock" it into a preferred conformation, thereby pre-organizing a peptide or protein for a desired biological outcome. These "rigid impostors" serve as powerful tools to dissect structure-function relationships, enhance therapeutic potential, and probe the intricacies of biological recognition events. This guide provides an in-depth comparison of the biological activity of various rigid proline analogs versus their native counterpart, supported by experimental data and detailed protocols for their characterization. We will explore how the subtle art of conformational constraint can lead to profound changes in biological activity.

The Rationale for Rigidity: Pre-organization and Beyond

The primary motivation for employing rigid proline analogs lies in the principle of "conformational pre-organization." By restricting the conformational freedom of the proline residue, we can reduce the entropic penalty associated with binding to a target receptor or forming a specific secondary structure. This can lead to enhanced binding affinity, increased protein stability, and improved biological potency.

Furthermore, the introduction of substituents on the proline ring can impart novel chemical properties. For instance, fluorination can alter the electronic properties of the ring and influence the pucker preference through stereoelectronic effects, such as the gauche effect.[3] Bicyclic or methanoproline analogs introduce even greater rigidity, providing a scaffold for the precise positioning of functional groups.[4][5] These modifications are not merely about creating a more rigid structure; they are about fine-tuning the conformation to optimize a specific biological activity.

A Comparative Analysis of Biological Activity

The substitution of native proline with rigid analogs can have a wide range of effects on the biological activity of peptides and proteins. These effects are highly dependent on the specific analog used, its stereochemistry, and the biological context.

Impact on Protein and Peptide Stability

One of the most well-documented effects of incorporating rigid proline analogs is the modulation of protein and peptide stability. This is often assessed by measuring the melting temperature (Tm) of the protein, which is the temperature at which 50% of the protein is unfolded.

Proline Analog	Peptide/Protein System	Change in Melting Temperature (ΔTm) vs. Native Proline	Reference
(2S,4R)-4-Fluoroproline	Collagen Model Peptide	+10°C to +20°C	[6]
(2S,4S)-4-Fluoroproline	Collagen Model Peptide	-5°C to -10°C	[6]
(2S,4R)-4-Hydroxyproline	Collagen Model Peptide	+5°C to +15°C	[7]
Methanoproline	Model Peptides	Generally increased stability	[8]

Experimental Workflows for Comparative Analysis

To objectively compare the biological activity of rigid proline analogs with native proline, a suite of biophysical and biochemical assays is employed. Here, we detail the protocols for three key techniques: Circular Dichroism (CD) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Thermal Shift Assay (TSA).

Experimental Protocol 1: Secondary Structure Analysis by Circular Dichroism (CD) Spectroscopy

Causality Behind Experimental Choices: CD spectroscopy is a powerful technique for assessing the secondary structure of peptides and proteins in solution.[9] The differential absorption of left and right circularly polarized light by the chiral peptide backbone provides a distinct spectral signature for different secondary structures like α-helices, β-sheets, and the polyproline II (PPII) helix, which is often adopted by proline-rich sequences.[10] By comparing the CD spectra of peptides containing native proline versus its rigid analogs, we can directly observe how conformational constraints influence the overall secondary structure.

Self-Validating System: The protocol includes a baseline measurement of the buffer to subtract its contribution from the sample spectrum. Furthermore, the use of a standard compound with a known CD spectrum, such as camphor sulfonic acid, is recommended for instrument calibration to ensure the accuracy and reproducibility of the data.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the lyophilized peptides (native proline and rigid analog-containing) in an appropriate buffer (e.g., 10 mM phosphate buffer, pH 7.4). The buffer should be transparent in the far-UV region (190-250 nm).

  • Determine the precise concentration of each peptide solution using a reliable method such as quantitative amino acid analysis or by measuring the absorbance at 280 nm if the peptide contains aromatic residues.[9] Accurate concentration determination is critical for calculating molar ellipticity.

  • Prepare a final peptide concentration in the range of 0.1-0.2 mg/mL.

• Instrument Setup and Calibration:

  • Purge the CD spectropolarimeter with dry nitrogen gas for at least 30 minutes before use to remove oxygen, which absorbs in the far-UV region.

  • Calibrate the instrument according to the manufacturer's guidelines, typically using a standard like d-10-camphorsulfonic acid.

• Data Acquisition:

  • Record a baseline spectrum of the buffer using the same cuvette (typically a 0.1 cm pathlength quartz cuvette) and parameters as the samples.

  • Acquire the CD spectrum of each peptide sample from 260 nm to 190 nm.

  • Use a scanning speed of 50 nm/min, a bandwidth of 1.0 nm, and an integration time of 1-2 seconds.[9]

  • To improve the signal-to-noise ratio, acquire and average at least three scans for each sample.

• Data Analysis:

  • Subtract the buffer baseline spectrum from the averaged sample spectrum.

  • Convert the raw data (in millidegrees) to mean residue ellipticity ([θ]) using the following equation: [θ] = (mdeg × 100) / (c × n × l) where:

    • mdeg is the ellipticity in millidegrees

    • c is the molar concentration of the peptide

    • n is the number of amino acid residues

    • l is the pathlength of the cuvette in cm.

  • Analyze the resulting spectra for characteristic features of different secondary structures. For example, an α-helix will show negative bands around 208 and 222 nm, while a PPII helix will have a negative band around 206 nm and a positive band around 228 nm.

Experimental Protocol 2: Analysis of cis-trans Isomerization by NMR Spectroscopy

Causality Behind Experimental Choices: NMR spectroscopy is the most powerful technique for studying the cis-trans isomerization of the Xaa-Pro peptide bond at atomic resolution.[11] The chemical shifts of the proline Cβ and Cγ atoms are particularly sensitive to the isomeric state of the preceding peptide bond.[12] By acquiring and analyzing 2D NMR spectra, we can quantify the population of cis and trans conformers and measure the kinetics of their interconversion.

Self-Validating System: The use of internal standards with known chemical shifts (e.g., DSS or TSP) ensures the accurate calibration of the chemical shift axis. Furthermore, the analysis of multiple, well-resolved cross-peaks corresponding to both the cis and trans isomers provides an internal validation of the population and kinetic measurements.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the peptides in a suitable NMR buffer, typically a phosphate or Tris buffer prepared in D₂O to minimize the water signal.

  • The peptide concentration should be in the range of 0.5-2.0 mM.

  • Add a known concentration of an internal standard (e.g., DSS) for chemical shift referencing.

• NMR Data Acquisition:

  • Acquire a series of 2D NMR spectra, such as ¹H-¹³C HSQC and ¹H-¹H NOESY or ROESY, on a high-field NMR spectrometer (e.g., 600 MHz or higher).

  • The ¹H-¹³C HSQC spectrum will allow for the resolution and assignment of the proline Cβ and Cγ chemical shifts, which are diagnostic for the cis and trans isomers.

  • The ¹H-¹H NOESY or ROESY spectra will show characteristic cross-peaks that can be used to confirm the cis or trans conformation. For example, a strong Hα(i) - Hδ(i+1) NOE is indicative of a trans Xaa-Pro bond, while a strong Hα(i) - Hα(i+1) NOE is characteristic of a cis bond.

• Data Analysis:

  • Process and analyze the NMR spectra using appropriate software (e.g., TopSpin, NMRPipe, Sparky).

  • Identify and assign the resonances corresponding to the cis and trans isomers based on their characteristic chemical shifts and NOE patterns.

  • Calculate the population of the cis and trans isomers by integrating the volumes of well-resolved cross-peaks in the ¹H-¹³C HSQC or ¹H-¹H NOESY spectra.

  • To measure the kinetics of cis-trans isomerization, perform exchange spectroscopy (EXSY) experiments. The rate constants for the interconversion can be determined by analyzing the exchange cross-peaks as a function of the mixing time.

Experimental Protocol 3: Protein Stability Assessment by Thermal Shift Assay (TSA)

Causality Behind Experimental Choices: TSA, also known as differential scanning fluorimetry (DSF), is a high-throughput method for measuring protein stability.[3] The assay relies on a fluorescent dye (e.g., SYPRO Orange) that binds to the hydrophobic core of a protein as it unfolds upon heating. The resulting increase in fluorescence is monitored as a function of temperature, and the midpoint of this transition is the melting temperature (Tm).[2] By comparing the Tm of a protein containing native proline with that of a variant containing a rigid analog, we can quantify the effect of the analog on protein stability.

Self-Validating System: The inclusion of a no-protein control is essential to ensure that the observed fluorescence changes are due to protein unfolding and not to artifacts such as dye aggregation. Running replicates for each sample and control provides statistical validation of the results. Additionally, a known protein with a well-characterized Tm can be included as a positive control.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the protein of interest (containing either native proline or a rigid analog) at a concentration of 1-2 mg/mL in a suitable buffer.

  • Prepare a working solution of SYPRO Orange dye by diluting the stock solution (typically 5000x) to 50x in the same buffer.

  • Prepare the final assay solution by mixing the protein solution, SYPRO Orange, and buffer to achieve a final protein concentration of 0.1-0.2 mg/mL and a final dye concentration of 5x.

• Assay Setup:

  • Pipette the final assay solution into the wells of a 96-well PCR plate. Include a no-protein control (buffer and dye only) and a buffer-only control.

  • Seal the plate with an optically clear seal.

• Data Acquisition:

  • Place the plate in a real-time PCR instrument.

  • Set up a melt curve experiment with a temperature ramp from 25°C to 95°C, with a ramp rate of 1°C/min.

  • Monitor the fluorescence of SYPRO Orange at each temperature increment.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature.

  • Fit the resulting melt curve to a Boltzmann equation to determine the Tm, which is the temperature at the inflection point of the curve.

  • Compare the Tm values of the protein with native proline and the rigid analog to determine the change in thermal stability (ΔTm).

Visualizing the Impact of Rigid Proline Analogs

To better understand the structural consequences of incorporating rigid proline analogs, we can use diagrams to visualize key concepts.

Proline Pucker and its Influence on Peptide Backbone Conformation

The pyrrolidine ring of proline is not planar and can adopt two major puckered conformations: Cγ-endo (down) and Cγ-exo (up). The pucker of the ring influences the preceding peptide bond's preference for a cis or trans conformation.

Caption: Conformational preferences of native proline versus a rigid analog.

Impact on Signaling Pathways

Proline-rich motifs are crucial for many protein-protein interactions in signaling pathways.[13] By replacing a key proline with a rigid analog, it is possible to modulate these interactions and thus the downstream signaling events.

Caption: Modulation of a signaling pathway using a rigid proline analog.

Conclusion: A Powerful Toolkit for Chemical Biology and Drug Discovery

Rigid proline analogs represent a powerful and versatile toolkit for researchers in chemical biology and drug discovery. By providing a means to precisely control the conformation of a key structural element, these "impostors" allow for a deeper understanding of the relationship between protein structure and function. The ability to enhance protein stability, modulate enzyme activity, and influence protein-protein interactions opens up new avenues for the design of novel therapeutics and the development of sophisticated molecular probes. As our understanding of the subtle interplay of forces that govern protein folding and recognition continues to grow, so too will the applications of these remarkable tools for conformational control.

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• 7. The triple helical structure and stability of collagen model peptide with 4(S)-hydroxyprolyl-Pro-Gly units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. Proline Rich Motifs as Drug Targets in Immune Mediated Disorders - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Selective 1Hα NMR Methods Reveal Functionally Relevant Proline cis/trans Isomers in Intrinsically Disordered Proteins: Characterization of Minor Forms, Effects of Phosphorylation, and Occurrence in Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The importance of being proline: the interaction of proline-rich motifs in signaling proteins with their cognate domains - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

[1]

Executive Operational Summary

2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile is a strained bicyclic amine featuring a nitrile functionality. Proper disposal requires strict adherence to protocols governing Organic Nitriles and Strained Nitrogen Heterocycles .

Unlike simple inorganic cyanides (e.g., KCN), this compound is an organic nitrile (

). While less prone to immediate evolution of hydrogen cyanide (HCN) gas upon contact with weak acids, it poses significant risks of metabolic toxicity and hazardous decomposition under thermal or oxidative stress.

Core Directive: This material must be segregated as Hazardous Organic Waste (Toxic) and destroyed via high-temperature incineration at an approved facility. Under no circumstances should this material be discharged into municipal water systems or treated with standard acid-waste streams.

Hazard Profiling & Segregation Logic

To ensure a self-validating safety system, one must understand the chemical causality of the hazards.

Chemical Hazard Analysis

• Nitrile Moiety (

  ): Although covalent, the nitrile group can hydrolyze in the presence of strong acids or metabolic enzymes to release cyanide.

• Azabicyclo[3.1.0] Skeleton: This fused ring system contains a cyclopropane ring fused to a pyrrolidine. The ring strain inherent in the [3.1.0] system makes the molecule susceptible to ring-opening reactions, which can be exothermic and generate reactive alkylating species.

• Basicity: As a tertiary amine, it is basic. Mixing with strong acids will generate heat (exothermic neutralization) and potentially catalyze nitrile hydrolysis.

Segregation Protocol

The primary operational risk is the accidental mixing of this nitrile with acidic waste streams, which could theoretically liberate HCN or cause violent decomposition.

Table 1: Chemical Compatibility & Segregation Matrix

Stream Category	Compatibility Status	Mechanistic Risk
Strong Acids (HCl, H₂SO₄)	INCOMPATIBLE	Exothermic salt formation; potential acid-catalyzed hydrolysis of nitrile to amide/acid + ammonia; risk of ring opening.
Strong Oxidizers (H₂O₂, HNO₃)	INCOMPATIBLE	Risk of violent oxidation of the amine and benzyl groups; potential fire/explosion.
Halogenated Solvents (DCM)	COMPATIBLE	Generally safe for co-disposal in "Halogenated Waste" streams, provided no acids are present.
Non-Halogenated Solvents	COMPATIBLE	Safe for co-disposal in "Organic Solvent" streams (e.g., MeOH, EtOAc).

Segregation Decision Workflow

Figure 1: Waste segregation logic flow. Note that acidic mixtures require neutralization prior to consolidation to prevent nitrile hydrolysis.

Step-by-Step Disposal Procedures

This protocol assumes the user is operating within a standard research laboratory equipped with a fume hood and hazardous waste management services.

A. Solid Waste (Pure Compound or Contaminated Solids)

• Containment:

  • Place the solid material in a screw-top glass vial or a high-density polyethylene (HDPE) wide-mouth jar.

  • Why: Glass and HDPE are chemically resistant to amines and nitriles.

• Secondary Containment:

  • Place the primary container inside a clear, sealable plastic bag (4-mil polyethylene).

  • Include any contaminated spatulas, weigh boats, or gloves in this bag.

• Labeling:

  • Affix a hazardous waste tag.

  • Mandatory Fields:

    • Chemical Name: "2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile"[1]

    • Hazards: "Toxic," "Irritant."

    • Constituents: "100% Organic Nitrile."

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

• pH Check (Crucial Step):

  • Dip a pH strip into the waste solution.

  • If Acidic (pH < 4): Slowly add saturated Sodium Bicarbonate (

    ) or dilute Sodium Hydroxide ( ) until pH is neutral (pH 7-9).

  • Causality: Ensuring a neutral/basic pH prevents the protonation of the nitrile nitrogen and subsequent hydrolysis, stabilizing the waste for storage.

• Solvent Consolidation:

  • Pour the neutralized mixture into a dedicated "Organic Waste" carboy.

  • Preferred Stream: If your facility separates waste, use the "Toxic / Nitrogenous Waste" stream. If not, the general "Organic Solvent" stream is acceptable provided it is not mixed with acidic waste streams .

• Container Specification:

  • Use HDPE (High-Density Polyethylene) or Safety-Coated Glass carboys.

  • Avoid: Metal containers (aluminum/steel) if the waste is wet/aqueous, as amines can induce corrosion over time.

Emergency Response: Spills & Exposure

In the event of a spill, immediate containment is necessary to prevent volatilization or drain entry.

Table 2: Spill Response Protocol

Scenario	Action Protocol
Minor Spill (< 10 mL/g)	1. Evacuate immediate area. 2. Don PPE (Nitrile gloves, goggles, lab coat).[2][3] 3. Cover with vermiculite or chemically inert absorbent pads . 4. Scoop into a waste container. 5. Wipe surface with mild detergent and water.
Major Spill (> 100 mL/g)	1. Evacuate the lab immediately. 2. Close doors to contain vapors. 3. Alert EHS / Emergency Response Team. 4. Do not attempt cleanup without SCBA (Self-Contained Breathing Apparatus) if aerosols are present.
Skin Contact	1. Wash immediately with soap and copious water for 15 minutes. 2. Nitriles can absorb through skin; monitor for signs of toxicity (dizziness, headache).

Spill Cleanup Workflow

Figure 2: Decision matrix for spill response. Note the strict prohibition of acidic absorbents.

Regulatory Compliance & Waste Codes

Proper classification ensures compliance with EPA (US) or local environmental regulations.

• RCRA Classification (US):

  • This specific compound is not explicitly P-listed or U-listed by CAS number.

  • Determination: It must be characterized by the generator.

  • Recommended Codes:

    • D001 (Ignitable) - If in a flammable solvent.[4]

    • D003 (Reactive) - Only if the specific synthesis creates potential for cyanide generation (conservative approach).

    • General Classification: "Hazardous Waste, Liquid/Solid, N.O.S. (Nitrogenous Heterocycle, Nitrile)."[5]

• DOT Shipping (If transporting):

  • Likely Class 6.1 (Toxic Substances).

  • Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 239-282. EPA.gov.[6] [Link]

• PubChem. (n.d.). Compound Summary: Organic Nitriles Safety and Hazards. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. [Link]

Sources

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• 2. hscprep.com.au [hscprep.com.au]
• 3. scienceready.com.au [scienceready.com.au]
• 4. my.alfred.edu [my.alfred.edu]
• 5. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wku.edu [wku.edu]

Personal Protective Equipment &amp; Handling Guide: 2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile

Executive Hazard Analysis

2-Benzyl-2-azabicyclo[3.1.0]hexane-1-carbonitrile (CAS: 31969-58-7) is a specialized pharmaceutical intermediate. While specific toxicological data for this exact isomer is limited in public repositories, its structure dictates a Category 3/4 Risk Profile based on the "Precautionary Principle" of industrial hygiene.

Structural Hazard Decomposition

• Nitrile Moiety (

  ): Organic nitriles can metabolize in the liver (via cytochrome P450) to release cyanide ions ( ). While this process is slower than with inorganic cyanides (like NaCN), it creates a risk of "delayed toxicity."[1]

• Benzyl & Bicyclic Framework: These lipophilic (fat-loving) groups significantly enhance the molecule's ability to penetrate the stratum corneum (outer skin layer).

• Combined Risk: The primary danger is transdermal absorption leading to systemic toxicity, coupled with respiratory irritation from dust/aerosols.

PPE Specification Matrix

Standard nitrile exam gloves are insufficient for prolonged contact with organic nitriles in solution.

Body Area	PPE Requirement	Technical Justification
Hand Protection (Solids)	Double Nitrile Gloves (min. 5 mil outer)	Provides adequate barrier against dry powder. Colored outer glove (e.g., purple) over inner (blue) allows visual breach detection.
Hand Protection (Solutions)	Laminate / Multilayer (e.g., Silver Shield® or North® Silvershield)	Organic nitriles can permeate standard nitrile rubber. Laminate liners prevent breakthrough if the compound is dissolved in organic solvents (e.g., DCM, Methanol).
Respiratory	P100 / N95 (if outside hood) or Fume Hood (Primary)	Prevent inhalation of particulates. If handling >1g outside a hood, a half-face respirator with Organic Vapor/Particulate (OV/P100) cartridges is mandatory.
Eye/Face	Chemical Splash Goggles	Safety glasses are insufficient due to the risk of splash migration or aerosol contact with the lacrimal duct (eye absorption route).
Body	Tyvek® Lab Coat / Sleeves	Standard cotton coats absorb liquids. Impervious Tyvek sleeves are required for solution transfers to prevent wrist exposure.

Operational Protocol: The "Zero-Contact" Workflow

This protocol utilizes a self-validating system where engineering controls are the primary defense, and PPE is the secondary fail-safe.

Phase A: Preparation & Engineering Controls

• Hood Verification: Ensure Fume Hood face velocity is >100 fpm.

• Static Control: Use an ionizing bar or anti-static gun if weighing the dry powder, as bicyclic amines can be electrostatically active and "jump."

• Lytic Agent Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution for immediate decontamination of spills.

Phase B: Handling Procedure

• Donning: Put on inner nitrile gloves

  Tyvek sleeves Outer chemically resistant gloves. Tape the sleeve-to-glove gap if handling volumes >100mL.

• Weighing:

  • Best Practice: Weigh inside the fume hood.

  • Alternative: If weighing on an open bench, use a closed-balance enclosure and wear an N95 respirator.

• Solubilization: Add solvent slowly to the solid. Exothermic solvation can aerosolize the nitrile. Keep the vessel closed when not actively adding reagents.

• Transfer: Use positive displacement pipettes or cannulas to avoid open pouring.

Phase C: Decontamination & Doffing[2]

• Wipe Down: Clean all surfaces with methanol (to solubilize residues) followed immediately by a bleach wipe (to oxidize the nitrile).

• Doffing Sequence: Remove outer gloves (turn inside out)

  Remove sleeves Remove inner gloves.

• Hygiene: Wash hands with soap and cool water (warm water opens pores, increasing absorption risk) for 60 seconds.

Visualizing the Safety Architecture

The following diagram illustrates the decision logic for handling this compound, emphasizing the "Stop Work" triggers.

Caption: Operational workflow distinguishing between solid-state and solution-state handling requirements.

Emergency Response & Waste Disposal

Medical Response (Cyanide Awareness)

While this compound is an organic nitrile (less acute than NaCN), exposure symptoms can be delayed.[1]

• Skin Contact: Wash with soap/water for 15 minutes.[1][2] Do not use solvent to clean skin (increases absorption).[3]

• Inhalation: Move to fresh air. If breathing is labored, emergency responders should consider oxygen administration.

• Antidote: Ensure the facility has a Cyanokit (Hydroxocobalamin) available if handling >10g quantities, as a precautionary measure for severe systemic toxicity.

Disposal Logistics[3]

• Segregation: Dispose of as "Hazardous Organic Waste - Toxic."

• Incompatibility: NEVER mix nitrile waste with strong acids (e.g., HCl,

  ). Acid hydrolysis of the nitrile group can liberate Hydrogen Cyanide (HCN) gas.[4]

• Labeling: Clearly label the waste container: "Contains Organic Nitriles - DO NOT ACIDIFY."

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Nitriles: Systemic Toxicity and Skin Absorption. Centers for Disease Control and Prevention. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Chemical Sampling Information: Acetonitrile and Organic Nitriles. United States Department of Labor. [Link]

• PubChem. (n.d.). Compound Summary: Organic Nitriles Safety Data. National Library of Medicine. [Link] (Used as class-standard reference).

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• 4. Frontiers | Nitrile-Degrading Bacteria Isolated from Compost [frontiersin.org]